Boc-S-benzyl-DL-homocysteine

• CAS: 1290053-06-3

Core Science & Biosynthesis

An In-Depth Technical Guide to Boc-S-benzyl-DL-homocysteine: A Key Intermediate in Peptide Synthesis and Drug Discovery

Abstract

This technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-S-benzyl-DL-homocysteine (Boc-S-benzyl-DL-homocysteine), a critical amino acid derivative for researchers, chemists, and professionals in drug development. We will explore its fundamental physicochemical properties, the strategic rationale behind its dual-protecting group chemistry, and its principal applications. The narrative emphasizes the causality behind experimental choices, particularly in its role as a versatile building block in solid-phase peptide synthesis (SPPS) and as a precursor for designing enzyme inhibitors and novel therapeutic agents. Detailed protocols, illustrative diagrams, and a firm grounding in the biological context of homocysteine metabolism are provided to equip the reader with both theoretical knowledge and practical insights.

Section 1: Introduction - The Strategic Importance of Protected Homocysteine Derivatives

The Biological Landscape of Homocysteine

Homocysteine is a non-proteinogenic, sulfur-containing amino acid that serves as a critical junction in fundamental metabolic pathways.[1] It is an intermediate in the metabolism of methionine, sitting at the intersection of the remethylation and transsulfuration pathways.[2][3] While essential for cellular function, elevated levels of homocysteine in the plasma, a condition known as hyperhomocysteinemia, are a well-established risk factor for a range of pathologies.[4] These include cardiovascular diseases, stroke, dementia, and complications during pregnancy.[2][5] The pathological effects are mediated through mechanisms like endothelial dysfunction, increased oxidative stress, and the promotion of inflammation and thrombosis.[6][7] This link to disease makes the homocysteine metabolic network a compelling target for therapeutic intervention.

The Necessity of Protecting Groups in Synthesis

To study these pathways or develop molecules that can modulate them, it is often necessary to synthesize peptides or small molecules containing a homocysteine moiety. However, the native homocysteine molecule possesses three reactive functional groups: an α-amino group, an α-carboxyl group, and a thiol group on its side chain. Attempting to perform selective chemical reactions, such as forming a peptide bond at the amino group, would result in a mixture of unwanted side products due to the reactivity of the thiol group.

This is where the concept of 'protecting groups' becomes indispensable. By temporarily and selectively masking certain functional groups, we can direct chemical reactions to occur only at the desired location. Boc-S-benzyl-DL-homocysteine is an exemplar of this strategy, engineered for stability, selectivity, and versatility in complex synthetic applications.[8][9]

Introducing Boc-S-benzyl-DL-homocysteine: A Versatile Synthetic Tool

Boc-S-benzyl-DL-homocysteine is a derivative where the α-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the side-chain thiol is protected by a benzyl (Bzl) group. This dual-protection scheme renders the molecule an ideal building block for incorporation into larger structures, particularly peptides, with high fidelity.[8][10] It allows chemists to leverage the unique structural and functional properties of the homocysteine backbone in the rational design of novel therapeutics and research tools.[8][9]

Section 2: Physicochemical Properties and Characterization

Chemical Structure and Nomenclature

The structure of Boc-S-benzyl-DL-homocysteine is fundamentally that of homocysteine, but modified with two key protecting groups.

Caption: Chemical structure of Boc-S-benzyl-DL-homocysteine.

Key Physicochemical Data

The following table summarizes the essential properties of Boc-S-benzyl-DL-homocysteine and its related stereoisomers.

Property	Value	Source(s)
Synonyms	Boc-DL-HomoCys(Bzl)-OH	[8]
Molecular Formula	C₁₆H₂₃NO₄S	[8][11]
Molecular Weight	325.43 g/mol	[11]
CAS Number	1290053-06-3 (DL-form)	[11]
16947-99-2 (L-form)	[8]
Appearance	White to off-white solid/powder
Melting Point	101-107 °C (L-form)	[8]
Purity	≥98% (TLC), ≥99% (HPLC) available	[8][9]
Storage Conditions	0-8 °C, protect from moisture	[8][9]

Analytical Characterization

Validating the identity, purity, and integrity of Boc-S-benzyl-DL-homocysteine is paramount before its use in synthesis. A multi-pronged analytical approach is standard practice.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for assessing purity. A reversed-phase C18 column with a gradient of water and acetonitrile (often containing 0.1% trifluoroacetic acid) is typically used. The purity is determined by integrating the area of the product peak relative to the total peak area.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a common method, which should yield a prominent ion corresponding to [M+H]⁺ (mass-to-charge ratio of ~326.4) or other adducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide unambiguous structural confirmation. Key expected signals in ¹H NMR would include the characteristic peaks for the tert-butyl protons of the Boc group (a singlet around 1.4 ppm), the methylene protons of the benzyl group, the aromatic protons of the benzyl ring, and the protons of the homocysteine backbone.

• Thin Layer Chromatography (TLC): While less quantitative, TLC is a rapid and cost-effective method for monitoring reaction progress and assessing fraction purity during column chromatography, with a typical purity of ≥ 98% being detectable.[8]

Section 3: Synthesis and Handling

Rationale for the Boc and Benzyl Protecting Groups

The choice of Boc and Benzyl groups is a classic and field-proven strategy in peptide chemistry, rooted in their differential lability to acid.[12]

• Nα-Boc Group: The tert-butoxycarbonyl group is a temporary protecting group. Its key feature is its stability in neutral and basic conditions but its facile removal under moderately acidic conditions, typically using trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[][14] This selective removal allows the sequential addition of amino acids to the growing peptide chain.

• S-Benzyl Group: The benzyl group is considered a more "permanent" or semi-permanent protecting group for the thiol side chain. It is stable to the moderately acidic conditions used to remove the Boc group.[12] This ensures the thiol remains protected throughout the entire peptide assembly process. Its removal requires much stronger acidic conditions, such as treatment with anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), which is typically performed only at the final step to deprotect all side chains and cleave the peptide from its solid support.[12][14]

Caption: Logic of the Boc/Bzl semi-orthogonal protection strategy.

General Synthesis Pathway

The synthesis of Boc-S-benzyl-DL-homocysteine typically starts from S-benzyl-DL-homocysteine. The key step is the introduction of the Boc protecting group onto the α-amino group.

Caption: Conceptual workflow for the synthesis of Boc-S-benzyl-DL-homocysteine.

A typical procedure involves dissolving S-benzyl-DL-homocysteine in an aqueous basic solution and then adding di-tert-butyl dicarbonate (Boc anhydride). After the reaction is complete, the mixture is acidified and extracted with an organic solvent. The crude product is often an oil, which can then be purified, for instance by crystallization, to yield a stable, solid product.[15]

Storage and Stability

Proper handling and storage are crucial to maintain the integrity of the compound. Boc-S-benzyl-DL-homocysteine should be stored in a cool, dry place, typically at 0-8°C.[8][9] The container should be tightly sealed to protect it from moisture, which can slowly hydrolyze the Boc group. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is recommended.

Section 4: Core Applications in Research and Development

Application I: Solid-Phase Peptide Synthesis (SPPS)

The primary application of Boc-S-benzyl-DL-homocysteine is as a monomer unit in the Boc/Bzl strategy for SPPS.[8][9][14] This method allows for the efficient, stepwise construction of complex peptides on a solid resin support.

The incorporation of a single Boc-S-benzyl-DL-homocysteine residue into a growing peptide chain on a resin follows a well-defined cycle.

Caption: The iterative cycle of solid-phase peptide synthesis using the Boc strategy.

• Resin Swelling: The peptide-resin is first swollen in a suitable solvent like DCM to ensure that the reactive sites on the polymer are accessible.

• Deprotection: The N-terminal Boc group of the resin-bound peptide is removed with a solution of ~50% TFA in DCM.[16] A short pre-wash followed by a 15-25 minute reaction is typical.[16] This exposes a free amine, which is the site of the next coupling reaction.

• Washing & Neutralization: The resin is thoroughly washed with DCM and an alcohol (like isopropanol) to remove residual acid.[16] The protonated amine is then neutralized with a non-nucleophilic base, such as diisopropylethylamine (DIEA), to generate the free amine nucleophile required for the next step.

• Activation & Coupling: In a separate vessel, Boc-S-benzyl-DL-homocysteine is pre-activated. This involves converting its carboxylic acid into a more reactive species. A common method is using a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt) to form an active ester, which suppresses side reactions and racemization. This activated amino acid solution is then added to the resin, and the coupling reaction proceeds.

• Final Wash: After the coupling is complete, the resin is washed again to remove any unreacted starting materials and byproducts (like dicyclohexylurea, DCU).

• Self-Validation: To ensure the coupling reaction went to completion, a small sample of the resin can be tested. The Kaiser test, for example, is a colorimetric assay that detects free primary amines. A negative result (yellow beads) indicates a successful coupling, while a positive result (blue beads) signifies that the coupling was incomplete and must be repeated.

This cycle is repeated for each amino acid in the desired sequence.

Application II: Development of Enzyme Inhibitors

Because homocysteine is central to one-carbon metabolism, its derivatives are valuable for designing inhibitors of key enzymes in this network, such as methyltransferases. Boc-S-benzyl-DL-homocysteine can serve as a starting point for synthesizing S-adenosyl-L-homocysteine (SAH) analogs. SAH is the product and a potent feedback inhibitor of most S-adenosyl-L-methionine (SAM)-dependent methyltransferases. By modifying the homocysteine backbone, researchers can create more stable or more potent inhibitors to probe enzyme function or as potential therapeutic leads.[17]

Section 5: The Biological Context - Homocysteine Metabolism

Understanding the utility of Boc-S-benzyl-DL-homocysteine is enhanced by appreciating the metabolic pathways of its parent molecule. Homocysteine stands at a critical metabolic fork.

Caption: Core metabolic pathways of homocysteine.

• The Remethylation Pathway: Homocysteine can be converted back to methionine. This is accomplished primarily by methionine synthase, which requires vitamin B12 as a cofactor and uses 5-methyltetrahydrofolate (a derivative of folate) as the methyl donor. An alternative pathway, mainly in the liver and kidney, uses the enzyme betaine-homocysteine methyltransferase (BHMT).[3][18]

• The Transsulfuration Pathway: Homocysteine can be irreversibly converted to cysteine. This two-step pathway is dependent on vitamin B6.[3] The first and rate-limiting enzyme is cystathionine β-synthase (CBS).

Deficiencies in the necessary vitamin cofactors (B6, B12, folate) or genetic defects in the enzymes can disrupt this balance, leading to the accumulation of homocysteine and associated pathologies.[4][5]

Section 6: Conclusion and Future Outlook

Boc-S-benzyl-DL-homocysteine is more than just a chemical reagent; it is a strategically designed tool that enables precise chemical synthesis that would otherwise be intractable. Its dual-protection scheme, which leverages the differential acid lability of the Boc and benzyl groups, is a cornerstone of classic peptide chemistry and remains highly relevant today. Its primary role as a building block in SPPS facilitates the creation of novel peptides for therapeutic and diagnostic purposes. Furthermore, it serves as a key precursor for synthesizing inhibitors that target the enzymes of the homocysteine metabolic pathway, offering a direct route to probe disease mechanisms and develop new drugs. As our understanding of the intricate roles of homocysteine in health and disease continues to expand, the utility of versatile and reliable synthetic intermediates like Boc-S-benzyl-DL-homocysteine will undoubtedly grow in parallel, empowering the next wave of innovation in drug discovery and chemical biology.

References

• Dr.Oracle. (2025, March 16). What is the role of homocysteine (Homocysteine) in the body? Retrieved from [Link]

• Tyagi, N., et al. (2005). Role of homocysteine in the development of cardiovascular disease. ResearchGate. Retrieved from [Link]

• McCully, K. S. (2001). Homocysteine and Heart Disease. US Cardiology Review. Retrieved from [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Boc-D,L-homocysteine. PubChem Compound Database. Retrieved from [Link]

• P212121 Store. (n.d.). Boc-S-benzyl-L-homocysteine. Retrieved from [Link]

• Chemsrc. (2025, August 24). s-benzyl-dl-homocysteine. Retrieved from [Link]

• Google Patents. (n.d.). CN112661672A - Crystallization method of Boc-amino acid.

• Ducros, V., et al. (2002). Methods for homocysteine analysis and biological relevance of the results. Journal of Chromatography B, 781(1-2), 207-226. Retrieved from [Link]

• Ganguly, P., & Alam, S. F. (2015). Role of homocysteine in the development of cardiovascular disease. Nutrition Journal, 14(6). Retrieved from [Link]

• Heras, A. S., et al. (2002). Nutritional Regulation of Homocysteine: Effects of Drugs. PubMed. Retrieved from [Link]

• Cleveland Clinic. (2025, January 31). Homocysteine: Function, Levels & Health Effects. Retrieved from [Link]

• Royal Society of Chemistry. (2024, September 6). Enzymatic synthesis of S-adenosyl-l-homocysteine and its nucleoside analogs from racemic homocysteine thiolactone. Chemical Science. Retrieved from [Link]

• Garrow, T. A., et al. (2010). Dietary intake of S-(alpha-carboxybutyl)-DL-homocysteine induces hyperhomocysteinemia in rats. PubMed. Retrieved from [Link]

• jOeCHEM. (2020, April 21). Peptide Synthesis with the Boc Protecting Group. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (+-)-Homocysteine. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. (+-)-Homocysteine | C4H9NO2S | CID 778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Nutritional regulation of homocysteine: effects of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. researchgate.net [researchgate.net]
• 7. Role of homocysteine in the development of cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]
• 9. chemimpex.com [chemimpex.com]
• 10. chemimpex.com [chemimpex.com]
• 11. scbt.com [scbt.com]
• 12. peptide.com [peptide.com]
• 14. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 15. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 16. chempep.com [chempep.com]
• 17. Enzymatic synthesis of S-adenosyl-l-homocysteine and its nucleoside analogs from racemic homocysteine thiolactone - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 18. Dietary intake of S-(alpha-carboxybutyl)-DL-homocysteine induces hyperhomocysteinemia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Boc-S-benzyl-DL-homocysteine structure and properties

Technical Whitepaper: Boc-S-benzyl-DL-homocysteine Structural Dynamics, Synthetic Utility, and Applications in Peptide Engineering

Executive Summary

Boc-S-benzyl-DL-homocysteine is a specialized amino acid derivative used primarily in solid-phase peptide synthesis (SPPS) and medicinal chemistry. As a protected form of homocysteine—a non-proteinogenic homolog of cysteine—it enables the introduction of elongated thioether or thiol functionalities into peptide backbones.[1]

The compound features a tert-butyloxycarbonyl (Boc) group protecting the

-amine and a benzyl (Bzl) group protecting the -thiol. This specific protection scheme renders the molecule compatible with Boc/Benzyl SPPS strategies , where the N-terminal Boc group is removed by trifluoroacetic acid (TFA), while the side-chain S-benzyl group remains stable until final cleavage with strong acids like hydrogen fluoride (HF) or reduction by sodium/liquid ammonia.

This guide details the physicochemical properties, synthesis pathways, and experimental protocols for utilizing Boc-S-benzyl-DL-homocysteine in drug discovery, particularly for generating peptide libraries and studying disulfide bond geometry.

Chemical Identity & Structural Analysis

The "DL" designation indicates a racemic mixture (1:1 ratio of D- and L-enantiomers), making this reagent cost-effective for combinatorial libraries or initial structure-activity relationship (SAR) screening where stereochemical purity is not yet the primary variable.

Nomenclature and Identification

Property	Detail
Systematic Name	N-(tert-Butoxycarbonyl)-S-benzyl-DL-homocysteine
Common Abbreviation	Boc-DL-Hcy(Bzl)-OH
Molecular Formula
Molecular Weight	325.43 g/mol
CAS Number (L-Isomer)	16947-99-2 (Reference standard for properties)
CAS Number (DL-Core)	1017-76-1 (Refers to S-benzyl-DL-homocysteine precursor)
Chirality	Racemic (DL); contains both and stereoisomers at the -carbon.[2][3]

Structural Components

• Homocysteine Core: Differs from cysteine by one methylene unit (

  ) in the side chain. This extra length ( ) alters the geometry and flexibility of resulting disulfide bridges or thioether linkages.

• Boc Group (Acid Labile): Protects the amine; cleaved by 50% TFA/DCM.

• Benzyl Group (Acid Stable): Protects the thiol; stable to TFA, cleaved by HF or Na/

  .

Physicochemical Properties

The following data aggregates experimental values for the L-isomer, which serves as the closest approximation for the racemate's chemical behavior, though melting points for racemates often differ due to crystal lattice packing (racemic compound vs. conglomerate).

Property	Value / Description
Appearance	White to off-white crystalline powder
Melting Point	101–107 °C (L-isomer reference); Racemate may exhibit a broader or distinct range.
Solubility	Soluble in organic solvents (DMF, DCM, Methanol, Ethyl Acetate). Insoluble in water.
Stability	Stable under normal storage conditions (0–8 °C).[4] Hygroscopic.
Reactivity	The thioether is stable to mild oxidation but can be oxidized to sulfoxide/sulfone if treated with strong oxidants (e.g., ).

Synthetic Methodology

The synthesis of Boc-S-benzyl-DL-homocysteine typically proceeds from the commercially available DL-homocysteine thiolactone . The process involves opening the thiolactone ring under basic conditions to install the benzyl protection, followed by N-terminal protection.

Synthesis Diagram (Graphviz)

Figure 1: Synthetic route from thiolactone precursor to fully protected derivative.

Protocol Summary

• Ring Opening & S-Alkylation: DL-homocysteine thiolactone hydrochloride is treated with aqueous NaOH to open the ring, generating the free thiolate. Benzyl bromide (BnBr) is added immediately to trap the thiolate as the S-benzyl ether (S-Bzl).

• N-Protection: The resulting S-benzyl-DL-homocysteine is treated with Di-tert-butyl dicarbonate (

  ) in a dioxane/water mixture at controlled pH (9–10) to yield the final Boc-protected amino acid.

Applications in Peptide Synthesis (SPPS)

Boc-S-benzyl-DL-homocysteine is a cornerstone reagent for Boc-chemistry SPPS . Its primary utility lies in its orthogonality: the side chain survives the repetitive acidic cycles used to remove the N-terminal Boc group.

Orthogonality Strategy

• Cycle Reagent (Deprotection): Trifluoroacetic acid (TFA). Removes N-Boc; S-Benzyl remains intact.

• Final Cleavage Reagent: Anhydrous Hydrogen Fluoride (HF). Removes S-Benzyl and cleaves peptide from resin.

Experimental Protocol: Coupling Cycle

This protocol assumes a standard Boc-SPPS workflow on Merrifield or MBHA resin.

Step 1: Boc Deprotection (N-Terminus)

• Wash resin with DCM (

  min).

• Treat with 50% TFA in DCM (

  min, then min).

• Wash with DCM (

  min).

• Neutralize with 10% Diisopropylethylamine (DIEA) in DCM (

  min).

Step 2: Activation & Coupling

• Dissolve Boc-S-benzyl-DL-homocysteine (3 eq) and HBTU (2.9 eq) in minimal DMF.

• Add DIEA (6 eq) to activate the carboxylic acid.

• Add the activated solution to the resin.

• Shake at room temperature for 1–2 hours.

• Validation: Perform a Kaiser Test (Ninhydrin).

  • Blue beads: Incomplete coupling (Repeat Step 2).

  • Colorless beads: Complete coupling.

Step 3: Final Cleavage (HF Method)

• Warning: HF is extremely hazardous. Use specialized Teflon apparatus.

• Mix peptide-resin with anisole (scavenger) and condensed anhydrous HF at 0°C for 60 minutes.

• Evaporate HF, wash resin with ether, and extract peptide with aqueous acetic acid.

Structural Biology Implications

Incorporating homocysteine (Hcy) instead of cysteine (Cys) into a peptide sequence has profound effects on tertiary structure:

• Disulfide Bond Geometry: An Hcy-Hcy disulfide bond has a larger ring size (adding 2 methylene groups) compared to Cys-Cys. This alters the bond angle and can relieve ring strain in cyclic peptides.

• Thiolactone Formation: The free amine of Hcy is highly prone to intramolecular cyclization to form a thiolactone, especially in acidic conditions. The S-benzyl protection prevents this side reaction during synthesis.

Safety & Handling

• Hazards: Not classified as a dangerous good (DG) for transport, but should be treated as a potential irritant.

• Storage: Store at 0–8 °C (refrigerated) to prevent slow decarboxylation or degradation. Keep desiccated.

• Handling: Wear nitrile gloves, safety goggles, and a lab coat. Avoid inhalation of dust.

References

• Chemical Identity & Properties

  • PubChem Compound Summary: N-Boc-D,L-homocysteine (Core Structure). National Center for Biotechnology Information. Link

  • S-Benzyl-DL-Homocysteine (Precursor CAS 1017-76-1).[5][6] ChemSrc. Link

• Synthesis & Methodology

  • Synthesis of Homocysteine Thiolactone Derivatives. MDPI, Life 2022. Link

  • Boc-S-benzyl-L-homocysteine (L-isomer Reference).[4] Chem-Impex International. Link

• Peptide Synthesis Protocols

  • Solid Phase Peptide Synthesis: A Practical Approach. E.

  • Removal of S-Benzyl Groups. Aapptec Technical Bulletin. Link

• Biological Context

  • Cysteine and Homocysteine as Biomarkers.[7] NCBI PMC. Link

Sources

• 1. bachem.com [bachem.com]
• 2. King-Pharm Co., Ltd. [king-pharm.com]
• 3. rsc.org [rsc.org]
• 4. chemimpex.com [chemimpex.com]
• 5. s-benzyl-dl-homocysteine | CAS#:1017-76-1 | Chemsrc [chemsrc.com]
• 6. S-BENZYL-DL-HOMOCYSTEINE | 1017-76-1 [amp.chemicalbook.com]
• 7. Cysteine and homocysteine as biomarker of various diseases - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Peptide Synthesis: A Technical Guide to Boc/Bzl Solid-Phase Chemistry

For decades, the Boc/Bzl strategy has been a robust and reliable workhorse in the field of peptide synthesis. This guide provides an in-depth exploration of the core chemical principles, detailed experimental protocols, and field-proven insights into the Boc/Bzl solid-phase peptide synthesis (SPPS) methodology. Tailored for researchers, scientists, and drug development professionals, this document elucidates the causality behind experimental choices, ensuring a comprehensive understanding of this foundational technique.

Introduction: The Genius of Solid-Phase Synthesis

The synthesis of peptides, biopolymers with specific sequences of amino acids, is fundamental to numerous areas of biomedical research and drug discovery. The pioneering work of R. Bruce Merrifield, which earned him a Nobel Prize, revolutionized this field by introducing the concept of solid-phase peptide synthesis (SPPS).[1][2] This elegant approach involves anchoring the C-terminal amino acid of the target peptide to an insoluble polymer resin.[3] The peptide chain is then assembled in a stepwise manner through cycles of deprotection and coupling reactions.[2] The key advantage of SPPS lies in the ability to use excess reagents to drive reactions to completion, with purification at each step simplified to mere filtration and washing of the resin-bound peptide.[4]

The Boc/Bzl strategy, one of the earliest and most well-established approaches in SPPS, utilizes the tert-Butoxycarbonyl (Boc) group for the temporary protection of the α-amino group and benzyl-based (Bzl) protecting groups for the semi-permanent protection of reactive amino acid side chains.[5][6] This method is characterized by its reliance on acid-labile protecting groups, with varying degrees of acid sensitivity providing the necessary orthogonality for selective deprotection.[6]

The Chemistry of Protection: A Tale of Two Acid Labilities

The success of Boc/Bzl SPPS hinges on the differential acid lability of the Boc and Bzl protecting groups. This "non-orthogonal" yet highly practical scheme allows for the selective removal of the Nα-Boc group while the side-chain Bzl groups and the peptide-resin linkage remain intact.[6]

The Nα-Boc Group: A Transient Shield

The tert-Butoxycarbonyl (Boc) group is employed for the temporary protection of the α-amino group of the incoming amino acid. It is readily cleaved by moderate acids, typically a solution of 20% to 50% trifluoroacetic acid (TFA) in dichloromethane (DCM).[5] This deprotection step generates a free α-amino group on the resin-bound peptide, ready for the subsequent coupling reaction.

The mechanism of Boc deprotection involves the formation of a tert-butyl carbocation.[6] This reactive species can potentially lead to side reactions, particularly alkylation of nucleophilic residues like Tryptophan (Trp), Methionine (Met), and Cysteine (Cys).[6] To mitigate this, scavengers such as dithioethane (DTE) are often added to the deprotection solution to trap the tert-butyl cations.[1][6]

Benzyl-Based Side-Chain Protection: The Semi-Permanent Guardians

To prevent unwanted side reactions during peptide chain elongation, the reactive side chains of most amino acids are protected with more acid-stable, benzyl-based groups. These "semi-permanent" protectors are designed to withstand the repeated TFA treatments used for Boc removal. Their ultimate cleavage, along with the release of the peptide from the resin, requires a much stronger acid, most commonly anhydrous hydrogen fluoride (HF).[6]

The choice of the specific benzyl-based protecting group is tailored to the amino acid side chain it needs to protect. The following table summarizes the common side-chain protecting groups used in Boc/Bzl SPPS:

Amino Acid (Three-Letter Code)	Side-Chain Protecting Group (Abbreviation)	Chemical Name
Arginine	Tosyl (Tos)	p-Toluenesulfonyl
Aspartic Acid	Benzyl (Bzl)	Benzyl ester
Cysteine	4-Methylbenzyl (Meb)	4-Methylbenzyl thioether
Glutamic Acid	Benzyl (Bzl)	Benzyl ester
Histidine	Benzyloxymethyl (Bom) or Dinitrophenyl (Dnp)	Benzyloxymethyl or 2,4-Dinitrophenyl
Lysine	2-Chlorobenzyloxycarbonyl (2-Cl-Z)	2-Chlorobenzyloxycarbonyl
Serine	Benzyl (Bzl)	Benzyl ether
Threonine	Benzyl (Bzl)	Benzyl ether
Tryptophan	Formyl (For)	N-in-Formyl
Tyrosine	2,6-Dichlorobenzyl (2,6-diCl-Bzl) or Bromobenzyloxycarbonyl (Br-Z)	2,6-Dichlorobenzyl ether or 2-Bromobenzyloxycarbonyl

The Boc/Bzl SPPS Cycle: A Step-by-Step Workflow

The synthesis of a peptide using the Boc/Bzl strategy follows a cyclical four-step process for each amino acid addition: deprotection, neutralization, coupling, and washing.

Figure 1: The cyclical workflow of Boc/Bzl solid-phase peptide synthesis.

Step 1: Nα-Boc Deprotection

The cycle begins with the selective removal of the Nα-Boc protecting group from the resin-bound peptide.

Protocol:

• Swell the peptide-resin in dichloromethane (DCM).

• Treat the resin with a solution of 50% TFA in DCM for approximately 5 minutes as a pre-wash.[1]

• Perform the main deprotection by treating the resin with 50% TFA in DCM for 15-25 minutes.[1] For sequences containing Trp, Met, or Cys, it is recommended to add 0.5% dithioethane (DTE) to the TFA solution as a scavenger.[1][6]

• Following deprotection, the N-terminal amino group is present as a trifluoroacetate salt.[1]

Step 2: Neutralization

To enable the free amine to act as a nucleophile in the subsequent coupling reaction, the trifluoroacetate salt must be neutralized.

Protocol:

• Wash the peptide-resin thoroughly with DCM to remove residual TFA.

• Neutralize the resin by treating it with a 10% solution of diisopropylethylamine (DIEA) in DCM. This is typically done in two steps of 1-2 minutes each.[7]

• Wash the resin again with DCM to remove excess DIEA and the resulting salts.

In-situ Neutralization: To improve efficiency and potentially minimize aggregation, especially in "difficult" sequences, in situ neutralization protocols have been developed.[8][9] In this approach, the neutralization and coupling steps are performed concurrently by adding the base (DIEA) along with the activated amino acid and coupling reagents.[9]

Step 3: Coupling

This is the core step where the new peptide bond is formed. A new Boc-protected amino acid is activated and added to the resin, where it couples with the free N-terminal amine of the growing peptide chain.

Activation and Coupling: The most common method for activating the carboxylic acid of the incoming Boc-amino acid is through the use of carbodiimides, such as dicyclohexylcarbodiimide (DCC), often in the presence of an additive like 1-hydroxybenzotriazole (HOBt) to suppress side reactions and reduce racemization.[5]

Protocol (DCC/HOBt):

• Dissolve the Boc-amino acid (typically 3-4 equivalents relative to the resin substitution) and HOBt (an equimolar amount to the amino acid) in a suitable solvent like N,N-dimethylformamide (DMF) or DCM.

• Add DCC (equimolar to the amino acid) to the solution to pre-activate the amino acid for 10-15 minutes.

• Add the activated amino acid solution to the neutralized peptide-resin.

• Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle agitation.

Monitoring the Coupling Reaction: The completeness of the coupling reaction is crucial for the successful synthesis of the target peptide. The Kaiser test (or ninhydrin test) is a widely used qualitative method to detect the presence of free primary amines on the resin.[10][11] A positive test (indicated by a blue color) signifies an incomplete coupling, necessitating a second coupling step.[11]

Step 4: Washing

After the coupling reaction, the resin is thoroughly washed to remove excess reagents and byproducts, preparing it for the next synthesis cycle.

Protocol:

• Wash the peptide-resin sequentially with DCM and isopropanol (IPA). The IPA wash helps to shrink the resin and remove any trapped reagents.[1]

This four-step cycle is repeated for each amino acid in the desired peptide sequence.

The Final Cleavage: Releasing the Peptide

Once the peptide chain has been fully assembled, the final and most critical step is the cleavage of the peptide from the solid support and the simultaneous removal of all side-chain protecting groups. In the Boc/Bzl strategy, this is most commonly achieved using strong, anhydrous acids like hydrogen fluoride (HF).[12]

The HF cleavage reaction proceeds via an SN1 mechanism, which generates benzyl carbocations from the cleavage of the side-chain protecting groups.[12] These carbocations are potent alkylating agents and can lead to a variety of side reactions with nucleophilic amino acid residues.[12] To prevent this, a "scavenger cocktail" is added to the cleavage mixture to trap these reactive intermediates.[13]

Figure 2: The final cleavage and work-up process in Boc/Bzl SPPS.

HF Cleavage Scavengers

The composition of the scavenger cocktail is critical and depends on the amino acid composition of the peptide.

Amino Acid(s) Present	Recommended Scavenger(s)	Rationale
Standard Peptides	Anisole	Traps benzyl and t-butyl carbocations.[14]
Tryptophan (Trp)	Anisole, Thioanisole, Ethanedithiol (EDT)	Prevents alkylation of the indole side chain.[14]
Methionine (Met)	Anisole, Dimethyl sulfide (DMS)	Prevents S-alkylation.
Cysteine (Cys)	p-Cresol, p-Thiocresol	Protects the thiol group from alkylation.
Tyrosine (Tyr)	p-Cresol, Anisole	Prevents benzylation of the phenol ring.

Standard "High HF" Cleavage Protocol

CAUTION: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, HF-resistant apparatus within a certified fume hood by trained personnel.

Protocol:

• Place the dried peptide-resin in a Kel-F reaction vessel.

• Add the appropriate scavenger cocktail (e.g., 1 mL of anisole per gram of resin).[12]

• Cool the vessel in a dry ice/acetone bath.

• Distill anhydrous HF (approximately 10 mL per gram of resin) into the reaction vessel.[1]

• Allow the reaction to stir at 0 °C for 45-60 minutes.[1] For peptides containing Arg(Tos), the reaction time may need to be extended.[14]

• After the reaction is complete, remove the HF by vacuum distillation.

• The crude peptide is then precipitated from the resin by washing with cold diethyl ether.[1]

• The precipitated peptide is collected by filtration, dissolved in an appropriate aqueous buffer (e.g., dilute acetic acid), and lyophilized.

• The crude peptide is then purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).

The "Low-High" HF Cleavage Method

For particularly sensitive peptides, a two-step "low-high" HF cleavage procedure can be employed to minimize side reactions.[15]

• Low HF Step: The peptide-resin is first treated with a low concentration of HF in a large volume of dimethyl sulfide (DMS). This SN2-type reaction removes most of the side-chain protecting groups without generating significant amounts of carbocations.

• High HF Step: After removing the low HF/DMS mixture, the resin is subjected to a standard "high HF" cleavage to remove the more resistant protecting groups (like Arg(Tos)) and cleave the peptide from the resin.

Troubleshooting and Final Considerations

While a robust method, Boc/Bzl SPPS is not without its challenges. Common issues include:

• Incomplete Coupling: Often due to steric hindrance or peptide aggregation. This can be addressed by double coupling, using more potent coupling reagents, or employing in situ neutralization protocols.[10]

• Side Reactions during Cleavage: As discussed, these are primarily mitigated by the judicious choice of scavengers and reaction conditions (temperature and time).[14]

• Aspartimide Formation: Peptides containing Asp-Gly or Asp-Ser sequences are prone to forming a stable five-membered ring aspartimide derivative, particularly during the repetitive acid deprotection steps. Using cyclohexyl (cHx) ester protection for Asp can reduce this side reaction.[15]

• Diketopiperazine Formation: The first two amino acids on the resin can cyclize and cleave from the support, especially if Proline or Glycine are in the first or second position. This can be minimized by coupling the third amino acid as quickly as possible after the deprotection of the second.

The Boc/Bzl strategy, though less common today than the Fmoc/tBu approach, remains a powerful and relevant technique, particularly for the synthesis of long or "difficult" peptides where the strong acid deprotection steps can help disrupt aggregation.[4] A thorough understanding of its underlying chemistry and meticulous attention to protocol details are the keys to its successful implementation.

References

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International journal of peptide and protein research, 40(3-4), 180–193.
• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Konno, H. (2020). Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis. Synform.
• Pennington, M. W. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. In Methods in Molecular Biology. Humana Press.
• Hart, M. J., & Conibear, A. C. (2020). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Methods and Protocols, 3(3), 57.
• Thermo Fisher Scientific. (1995). Introduction to Cleavage Techniques.

• AAPPTec. (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage. Retrieved from [Link]

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). SN2 deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society, 105(21), 6442-6455.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]

• Kent, S. B., & Alewood, P. F. (1994). In situ neutralization protocols for Boc-SPPS. Methods in enzymology, 289, 169–185.
• BenchChem. (2025). The Cornerstone of Peptide Synthesis: A Technical Guide to Boc and Benzyl Protecting Groups.
• LibreTexts Chemistry. (2022). 26.9: The Merrifield Solid-Phase Technique.
• Thermo Fisher Scientific. (n.d.). UB 29 Peptide Synthesizer.
• Kent, S. B., & Alewood, P. F. (1992). In Situ Neutralization in Boc-chemistry Solid Phase Peptide Synthesis. Peptides, 533-534.
• AAPPTec. (n.d.).
• Bodanszky, M., & Martinez, J. (1981). Side reactions in peptide synthesis. VI. A reexamination of the benzyl group in the protection of the side chains of tyrosine and aspartic acid. The Journal of organic chemistry, 46(7), 1323–1329.
• AAPPTec. (n.d.). Cleavage Cocktails; Reagent B.
• Verma, D., et al. (2020). INTERNATIONAL JOURNAL OF RESEARCH IN PHARMACEUTICAL SCIENCES.
• ResearchGate. (2021).

Sources

• 1. chempep.com [chempep.com]
• 2. bachem.com [bachem.com]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 6. peptide.com [peptide.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. In Situ Neutralization Protocols for Boc-SPPS | Springer Nature Experiments [experiments.springernature.com]
• 9. (PDF) In Situ Neutralization in Boc-chemistry Solid Phase Peptide Synthesis [academia.edu]
• 10. chempep.com [chempep.com]
• 11. peptide.com [peptide.com]
• 12. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 15. peptide.com [peptide.com]

Technical Guide: Boc-L-HomoCys(Bzl)-OH in Medicinal Chemistry

Executive Summary

Boc-L-HomoCys(Bzl)-OH (N-α-t-Butoxycarbonyl-S-benzyl-L-homocysteine) represents a critical "architectural" building block in advanced peptide therapeutics.[1] Unlike its homolog Cysteine, Homocysteine introduces an additional methylene unit (

) into the side chain. This subtle structural elongation ( ) profoundly alters the steric and electronic landscape of disulfide bridges, enabling medicinal chemists to modulate peptide ring strain, enhance proteolytic stability, and access unique conformational space unavailable to canonical amino acids.

This guide details the mechanistic utility of this reagent, focusing on its orthogonal protection strategy (Boc/Bzl) and its application in "disulfide engineering."

Part 1: Chemical Profile & Structural Logic

The Molecule

The value of Boc-L-HomoCys(Bzl)-OH lies in its orthogonal protection scheme . The tert-butyloxycarbonyl (Boc) group on the amine is acid-labile (removed by TFA), while the Benzyl (Bzl) group on the sulfur is acid-stable under those same conditions. This allows for the synthesis of complex peptide chains where the sulfur remains "masked" until the final, harsh cleavage step.

Property	Specification
IUPAC Name	(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylmethylsulfanylbutanoic acid
CAS Number	16947-99-2
Formula
M.W.	325.43 g/mol
Protection (N-term)	Boc (Cleaved by 25–50% TFA in DCM)
Protection (Side-chain)	Bzl (Stable to TFA; Cleaved by HF, TFMSA, or Na/NH )
Solubility	Soluble in DCM, DMF, DMSO; Insoluble in Water

The "Homologation Effect"

Replacing Cysteine with Homocysteine in a disulfide bridge expands the ring size by one or two carbons (depending on whether one or both residues are substituted).

• Cys-Cys: Standard disulfide geometry.

• Cys-HomoCys: Expanded bridge (increased flexibility).

• HomoCys-HomoCys: Maximum expansion (reduced ring strain in small cyclic peptides).

Part 2: Synthetic Utility & Workflows

The Orthogonality Principle

In Boc-SPPS (Solid Phase Peptide Synthesis), the Bzl group serves as a robust guardian for the sulfur atom. Sulfur is prone to oxidation and alkylation; the Bzl ether linkage prevents these side reactions during the repetitive TFA acidolysis cycles used to remove the N-terminal Boc group.

Critical Decision Point: The removal of the S-Bzl group requires superacid conditions (Anhydrous HF) or strong Lewis acids (TFMSA). This distinguishes it from Fmoc-chemistry, where acid-labile trityl (Trt) groups are used.

Visualization: The Synthetic Logic

The following diagram illustrates the lifecycle of the HomoCys residue during synthesis.

Caption: Workflow showing the stability of the S-Bzl group during TFA cycles, requiring strong acid for final liberation.

Part 3: Medicinal Chemistry Applications[1][2][3][4][5]

Disulfide Engineering (Peptide Stapling)

Native disulfide bonds (Cys-Cys) are often metabolic weak points and can suffer from disulfide exchange in plasma.

• Mechanism: Incorporating HomoCys changes the dihedral angle of the disulfide bond. This "mismatched" geometry can make the bond sterically inaccessible to reductases (like thioredoxin), significantly increasing plasma half-life.

• Application: Used in developing cyclic peptide drugs (e.g., oxytocin or vasopressin analogues) to alter receptor selectivity.

Native Chemical Ligation (Met Surrogate)

While Thiazolidine is the standard for NCL, Homocysteine is a powerful surrogate for Methionine .

• Ligation: A peptide with an N-terminal HomoCys reacts with a C-terminal thioester.

• Methylation: Post-ligation, the free thiol of HomoCys is selectively methylated (using methyl-p-nitrobenzenesulfonate).

• Result: The HomoCys converts to Methionine, leaving a native "Ala-Met" or "Gly-Met" junction without a trace of the ligation scar.

Part 4: Experimental Protocols

Standard Coupling Protocol (Solution or Solid Phase)

Use this protocol for attaching Boc-L-HomoCys(Bzl)-OH to the growing chain.

• Activation: Dissolve 2.0 eq of Boc-L-HomoCys(Bzl)-OH and 2.0 eq of HBTU in minimal DMF.

• Base Addition: Add 4.0 eq of DIPEA (Diisopropylethylamine).

• Reaction: Add to the resin/amine component immediately. Agitate for 45–60 minutes at room temperature.

• Monitoring: Verify coupling via Kaiser Test (ninhydrin). If blue (positive), re-couple using HATU.

The "High HF" Cleavage (Deprotection of S-Bzl)

WARNING: Anhydrous HF is lethal. This procedure requires a specialized Teflon vacuum line and full PPE.

• Scavenger Mix: Place the dried peptide-resin in the Teflon reaction vessel. Add p-cresol (10% v/v) and p-thiocresol (5% v/v) to scavenge benzyl cations.

• HF Condensation: Cool vessel to -78°C (Dry ice/acetone). Distill anhydrous HF into the vessel (10 mL per gram of resin).

• Reaction: Warm to 0°C (ice bath) and stir for 60 minutes.

  • Note: The S-Bzl bond is strong; standard "Low HF" conditions may not fully cleave it.

• Evaporation: Evaporate HF under high vacuum (maintain 0°C to prevent side reactions).

• Workup: Precipitate the peptide in cold diethyl ether.

Alternative: TFMSA Cleavage (No HF Required)

For labs without HF facilities.

• Cocktail: TFA / TFMSA / p-Cresol / Thioanisole (10 : 1 : 1 : 1).

• Procedure: Treat resin for 2–3 hours at 0°C.

• Note: TFMSA is a superacid but less volatile than HF. Ensure thorough ether washing to remove acid salts.

Part 5: Troubleshooting & QC

Issue	Probable Cause	Solution
Incomplete Coupling	Steric hindrance of the bulky S-Bzl group.	Use HATU/HOAt instead of HBTU; Double couple.
Alkylation of Trp/Tyr	Benzyl cations generated during HF cleavage attacking aromatic rings.	Increase scavenger load (p-cresol); Ensure temperature stays at 0°C.
Methionine Oxidation	Air oxidation during workup.	Perform all cleavage/workup steps under or Ar atmosphere.

Visualization: Disulfide Geometry

Comparison of ring sizes when using Cys vs. HomoCys.

Caption: HomoCys introduces extra methylene groups, expanding the disulfide loop size.

References

• Chem-Impex International. Boc-S-benzyl-L-homocysteine Product Data & Applications.

• Tam, J. P., et al. (1986). Mechanisms for the removal of benzyl protecting groups in synthetic peptides by trifluoromethanesulfonic acid-trifluoroacetic acid-dimethyl sulfide.[2] Journal of the American Chemical Society.[2]

• Pennington, M. W. (1994). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology.

• BOC Sciences. Boc-Amino Acids: Properties and Stability in Peptide Synthesis.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]

Introduction: The Strategic Importance of Boc-Homocysteine in Synthetic Chemistry

An In-Depth Technical Guide to the Chemical Properties of Boc-Protected Homocysteine

Homocysteine, a non-proteinogenic sulfur-containing amino acid, stands as a critical analogue to its proteinogenic counterparts, cysteine and methionine. Its unique structural properties, particularly the thiol group on its side chain, make it a valuable building block in the fields of medicinal chemistry and drug development. However, the inherent reactivity of its primary amine and thiol functionalities necessitates a strategic approach to its incorporation into larger molecules, such as peptides. This is where the application of protecting groups becomes paramount.

The tert-butyloxycarbonyl (Boc) group is one of the most widely utilized amine-protecting groups in organic synthesis, particularly in the classic Boc/Bzl strategy for solid-phase peptide synthesis (SPPS).[1] Its widespread adoption stems from a favorable balance of stability and liability: it is robust enough to withstand a variety of reaction conditions, including basic and nucleophilic environments, yet can be cleaved under specific, mild acidic conditions.[][3]

This guide provides an in-depth exploration of the chemical properties of N-Boc-protected homocysteine. We will delve into its synthesis, stability, and reactivity, with a focus on the practical implications for researchers in peptide synthesis and drug discovery. The causality behind experimental choices, potential side reactions, and validated protocols are discussed to provide a comprehensive and field-proven resource for scientists and developers.

Physicochemical Properties: A Foundation for Application

The introduction of the Boc group significantly alters the physical properties of homocysteine, enhancing its stability and solubility in organic solvents commonly used in synthesis.[4][5] This modification makes it more amenable to handling and purification compared to the free amino acid.

Property	Data	Source(s)
IUPAC Name	2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-sulfanylbutanoic acid	[6]
Molecular Formula	C₉H₁₇NO₄S	[6]
Molecular Weight	235.30 g/mol	[6]
Appearance	Typically a white to off-white solid	General Supplier Data
Solubility	Soluble in many organic solvents (e.g., DMF, DCM, MeOH); limited solubility in water	[4][5]
Storage	Store at 0-8°C in a tightly sealed container to prevent oxidation and degradation	[4][5]

Note: Properties can vary slightly based on the specific isomeric form (L, D, or D,L-racemic mixture) and the presence of thiol-protecting groups.

The Chemistry of Protection and Deprotection

The strategic application of the Boc group hinges on the controlled masking and unmasking of the α-amino group. Understanding the mechanisms of these transformations is critical for optimizing reaction yields and minimizing side products.

N-Boc Protection: Masking the Amine

The most common method for installing the Boc group is the reaction of the amino acid with di-tert-butyl dicarbonate (Boc₂O or "Boc anhydride") under basic conditions.[3] The base deprotonates the amino group, increasing its nucleophilicity to attack one of the electrophilic carbonyl carbons of the Boc anhydride.

Figure 1: General mechanism for N-Boc protection of an amino acid.

Experimental Protocol: Synthesis of N-Boc-L-Homocysteine

• Dissolution: Dissolve L-homocysteine (1.0 eq) in a 1:1 mixture of dioxane and water.

• Basification: Add triethylamine (TEA) (1.5 eq) to the solution and stir until the homocysteine is fully dissolved.

• Boc₂O Addition: Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) to the reaction mixture. The reaction is typically carried out at room temperature.

• Reaction Monitoring: Stir the mixture for 2-4 hours. Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting material.

• Workup: Once complete, acidify the mixture to pH 2-3 with cold 1N HCl.[7]

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified further by crystallization or column chromatography.

N-Boc Deprotection: Unmasking the Amine

The Boc group is engineered for removal under acidic conditions. The standard reagent for this is trifluoroacetic acid (TFA), typically used as a 20-50% solution in dichloromethane (DCM).[1]

The mechanism proceeds via protonation of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation. This cation is then quenched, and the resulting carbamic acid rapidly decarboxylates to liberate the free amine as an ammonium salt.

Figure 2: Mechanism of TFA-mediated Boc deprotection with scavenger action.

The Critical Role of Scavengers: The generation of the highly reactive tert-butyl cation is a major concern during deprotection.[8] This electrophile can irreversibly alkylate nucleophilic side chains, particularly the sulfur atoms in methionine, cysteine, and homocysteine, as well as the indole ring of tryptophan.[9] To prevent these deleterious side reactions, "scavengers" are added to the cleavage cocktail to trap the carbocation.

Scavenger	Purpose	Typical Concentration
Triisopropylsilane (TIS)	Reduces the tert-butyl cation.	2.5 - 5% (v/v)
Water	Reacts with the cation to form tert-butanol.	2.5 - 5% (v/v)
Thioanisole	Aromatic scavenger, particularly effective for protecting Trp.	5% (v/v)
1,2-Ethanedithiol (EDT)	Protects against Trp alkylation and reduces Met(O).	2.5% (v/v)

Experimental Protocol: Boc Deprotection in SPPS

• Resin Swelling: Swell the peptide-resin in DCM for 15-30 minutes.

• Pre-wash: Drain the DCM and wash the resin with the deprotection solution (e.g., 50% TFA in DCM with 2.5% TIS and 2.5% H₂O) for 2-5 minutes.[10]

• Deprotection: Drain the pre-wash solution and add fresh deprotection solution. Agitate the mixture for 20-30 minutes at room temperature.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid and byproducts.

• Neutralization: Neutralize the resulting trifluoroacetate salt of the N-terminal amine by washing with a 5-10% solution of a hindered base, such as N,N-diisopropylethylamine (DIPEA), in DCM or DMF until a neutral pH is achieved.

• Final Wash: Wash the resin again with DCM and DMF to prepare for the next coupling step.

Reactivity of the Homocysteine Side Chain

While the Boc group protects the amine, the thiol side chain of homocysteine remains reactive and presents its own set of chemical considerations.

Oxidation and Disulfide Formation

The free thiol (-SH) group is susceptible to oxidation, readily forming a disulfide bond (-S-S-) to yield a homodimer of Boc-homocysteine. This process can occur upon exposure to air (oxygen) and is accelerated by the presence of bases or metal ions. To mitigate this, reactions involving the free thiol are often performed under an inert atmosphere (e.g., nitrogen or argon), and the compound should be stored under inert gas at low temperatures.

Intramolecular Cyclization: Thiolactone Formation

Under acidic or activating conditions, the thiol group can act as an intramolecular nucleophile, attacking the C-terminal carboxyl group to form a five-membered ring known as a homocysteine thiolactone.[11] This cyclized form is relatively stable in acidic and neutral water but can be opened by strong nucleophiles like amines to form amide bonds.[11] This reactivity can be a significant side reaction during peptide coupling if the C-terminus of Boc-homocysteine is activated before the subsequent amino acid is added.

Thiol Protection: A Necessary Strategy

To prevent unwanted side reactions such as oxidation and alkylation during peptide synthesis, the thiol group of homocysteine is almost always protected. The choice of thiol protecting group is dictated by its stability to the repetitive TFA treatments required for Boc deprotection and the conditions needed for its final removal.

• Trityl (Trt): A bulky, acid-labile group. Provides good protection but may be partially cleaved during repeated TFA steps. Often used when milder final cleavage is desired.

• Benzyl (Bzl): A robust group stable to TFA. Requires strong acid cleavage, typically with anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), which is compatible with the final cleavage step in traditional Boc-SPPS.[1][5]

• p-Methylbenzyl (pMeBzl): Similar to Benzyl but slightly more acid-labile, offering a balance of stability and easier cleavage.[4]

The use of these thiol-protected derivatives, such as Boc-S-trityl-L-homocysteine or Boc-S-benzyl-L-homocysteine , is standard practice in the field.[5][12]

Applications in Research and Development

The unique chemical properties of Boc-protected homocysteine make it a valuable tool for chemists and drug developers.

• Peptide Synthesis: It serves as a key building block for incorporating homocysteine into peptide sequences.[5][12] This allows for the synthesis of analogues to study the role of cysteine or methionine, or to create peptides with novel structural and biological properties. The Boc strategy is particularly effective for synthesizing long or hydrophobic peptides, as the aggressive deprotection conditions can help disrupt aggregation.[]

• Drug Development: Boc-homocysteine derivatives are crucial intermediates in the design of new drugs.[4][12] They are used to synthesize inhibitors and modulators of biological pathways, especially in cancer research and the study of neurodegenerative diseases.[4][5] The ability to introduce a sulfur-containing moiety allows for the creation of compounds that can mimic natural substrates or interact with specific biological targets.[5]

• Bioconjugation: The protected homocysteine derivative can be incorporated into a biomolecule, and after deprotection, the free thiol serves as a reactive handle for conjugation to other molecules or surfaces, facilitating the development of advanced drug delivery systems.[12]

Conclusion: A Versatile and Indispensable Reagent

N-Boc-protected homocysteine is more than just a protected amino acid; it is a strategic reagent that provides chemists with precise control over the incorporation of a reactive sulfur-containing residue. Its chemical properties—governed by the acid-labile Boc group and the nucleophilic thiol side chain—dictate the methodologies for its use. A thorough understanding of its stability, the mechanisms of its protection and deprotection, and the necessity of side-chain protection is essential for its successful application. By leveraging these properties, researchers can continue to develop novel peptides and pharmaceuticals that address pressing challenges in science and medicine.

References

• Pascal, R., & Pross, A. (2019). Chemistry of Homocysteine Thiolactone in A Prebiotic Perspective. Life (Basel), 9(2), 43. [Link]

• BOC Protection and Deprotection. (2025). J&K Scientific LLC. Retrieved February 2, 2026, from [Link]

• BOC deprotection. (2023). Hebei Boze Chemical Co.,Ltd.. Retrieved February 2, 2026, from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved February 2, 2026, from [Link]

• jOeCHEM. (2020). Peptide Synthesis with the Boc Protecting Group. YouTube. [Link]

• N-Boc-D,L-homocysteine. (n.d.). PubChem. Retrieved February 2, 2026, from [Link]

• Boc / Bzl Solid Phase Synthesis. (n.d.). Sunresin. Retrieved February 2, 2026, from [Link]

Sources

• 1. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. N-Boc-D,L-homocysteine | C9H17NO4S | CID 18322443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. BOC deprotection [ms.bzchemicals.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chempep.com [chempep.com]
• 11. Chemistry of Homocysteine Thiolactone in A Prebiotic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Protocol for incorporating Boc-S-benzyl-DL-homocysteine into peptides

Abstract

This application note details the protocol for incorporating Boc-S-benzyl-DL-homocysteine (Boc-Hcy(Bzl)-OH) into synthetic peptides using Boc chemistry Solid Phase Peptide Synthesis (SPPS) . Unlike standard L-amino acid incorporation, the use of a DL-racemic mixture necessitates specific downstream processing to separate the resulting diastereomers. This guide covers the chemical rationale, step-by-step synthesis, critical HF cleavage parameters for the stable S-benzyl group, and purification strategies to isolate the desired stereoisomer.

Introduction & Strategic Rationale

Homocysteine (Hcy) is a non-proteinogenic amino acid often utilized in peptide engineering for Native Chemical Ligation (NCL) , cyclic peptide synthesis (via disulfide or thioether bridges), and as a structural analog to Methionine.

Why Boc-S-benzyl-DL-homocysteine?

• Boc/Bzl Strategy: The S-benzyl (Bzl) group is highly stable to the repetitive Trifluoroacetic Acid (TFA) treatments used to remove the N-terminal Boc group during chain elongation. This prevents premature deprotection or side-chain branching.

• The "DL" Factor: Using a racemic mixture (DL) introduces a stereochemical bifurcation. If the peptide chain contains chiral L-amino acids, coupling DL-Hcy will generate two distinct species: a peptide containing L-Hcy and a peptide containing D-Hcy . These are diastereomers , not enantiomers, meaning they possess different physical properties (retention time, solubility) and can be separated by RP-HPLC.

Critical Consideration: The S-benzyl group is too stable for TFA cleavage; it requires anhydrous Hydrogen Fluoride (HF) or TFMSA for removal. This protocol utilizes the "High HF" method, which is the gold standard for quantitative S-Bzl removal.

Chemical Properties & Handling

Property	Specification
Compound	Boc-S-benzyl-DL-homocysteine
Abbreviation	Boc-Hcy(Bzl)-OH
Molecular Weight	~325.4 g/mol
Solubility	Soluble in DCM, DMF, NMP.
Storage	-20°C, desiccated. Hygroscopic.
Stability	Stable to 50% TFA/DCM.[1][2] Labile to HF, TFMSA, Na/NH₃.

Experimental Protocol: Solid Phase Synthesis

Phase A: Resin Selection & Preparation

• Recommended Resin: MBHA (4-methylbenzhydrylamine) for C-terminal amides or PAM (Phenylacetamidomethyl) for C-terminal acids. These resins are stable to TFA and compatible with HF cleavage.

• Swelling: Swell resin in Dichloromethane (DCM) for 30 minutes prior to the first coupling.

Phase B: Coupling Cycle (Boc Chemistry)

Since the starting material is DL, racemization during activation is not a primary concern (as the center is already racemic). However, efficiency is paramount.

Reagents:

• Activator: 0.5 M HBTU in DMF.

• Base: Diisopropylethylamine (DIEA), 2.0 M in NMP.

• Solvent: DMF (N,N-Dimethylformamide).

Step-by-Step Cycle:

• Deprotection: Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min).

• Wash: DCM (3x), Isopropanol (2x), DCM (3x).

• Neutralization: 10% DIEA in DCM (2 x 2 min). Crucial step to remove TFA salts.

• Coupling:

  • Dissolve 3.0 equivalents of Boc-Hcy(Bzl)-OH relative to resin loading.

  • Add 2.9 equivalents of HBTU.

  • Add 6.0 equivalents of DIEA.

  • Add to resin and shake for 1–2 hours at room temperature.

• Monitoring: Perform Kaiser Test (Ninhydrin). If blue (positive), re-couple. If yellow (negative), proceed.

Phase C: Final Cleavage & Side-Chain Deprotection (HF Method)

The S-benzyl group requires strong acidolysis.[3] We use the "Low-High" HF procedure to minimize the alkylation of the Hcy sulfur by benzyl carbocations.

Safety Warning: HF is extremely toxic and dissolves glass. Use a specialized Teflon (Kel-F) vacuum line apparatus.

The Scavenger Cocktail (Critical): The cleavage generates benzyl carbocations (

). Without scavengers, these will re-attach to the Hcy sulfur or modify Tyrosine/Tryptophan rings.

• Anisole: 10% v/v (General scavenger)

• Dimethyl Sulfide (DMS): 5% v/v (Reduces methionine/Hcy sulfoxide formation)

• p-Cresol: 2% v/v

Procedure:

• Resin Drying: Dry the final peptide-resin overnight under high vacuum over

  .

• Low HF Step (Optional but recommended for Met/Cys rich peptides):

  • Treat resin with HF:DMS:p-Cresol (25:65:10) for 4 hours at 0°C.

  • Evaporate HF and DMS.

• High HF Step (S-Bzl Removal):

  • Add Anisole (10%) and p-Cresol (2%) to the reaction vessel.

  • Condense anhydrous HF (approx. 10 mL per gram of resin) at -78°C.

  • Warm to 0°C (ice bath) and stir for 60 minutes . Do not exceed 0°C.

• Work-up:

  • Evaporate HF under a stream of nitrogen (into a KOH trap).

  • Wash the resin with cold diethyl ether (3x) to remove scavengers and non-peptide byproducts.

  • Extract the peptide with 10-50% Acetic Acid in water (or pure water if soluble).

  • Lyophilize the aqueous extract to obtain the crude peptide.

Purification & Diastereomer Separation

Because DL-Hcy was used, the crude product contains a 50:50 mixture (theoretically) of two diastereomers:

• Peptide containing L-Hcy [4]

• Peptide containing D-Hcy

Separation Protocol:

• Column: C18 Reverse-Phase (e.g., Phenomenex Jupiter or Waters XBridge), 5 µm particle size.

• Mobile Phase:

  • Buffer A: 0.1% TFA in Water

  • Buffer B: 0.1% TFA in Acetonitrile

• Gradient: Shallow gradient (e.g., 0.5% B per minute) is required to resolve the diastereomers.

  • Example: 10% B to 40% B over 60 minutes.

• Identification:

  • Diastereomers typically elute close together.

  • Coinjection with an authentic L-standard (if available) can identify the L-isomer.

  • Alternatively, use enzymatic digestion (e.g., Trypsin/Chymotrypsin). L-isomer peptides are generally digested; D-isomer containing peptides may be resistant or digest slower at the modification site.

Visual Workflows

Figure 1: Boc-SPPS Cycle with Hcy(Bzl)

Caption: Standard Boc-SPPS cycle optimized for incorporating Boc-Hcy(Bzl)-OH.

Figure 2: Post-Cleavage Separation Logic

Caption: Workflow for isolating specific diastereomers resulting from DL-Hcy incorporation.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield after HF	Incomplete cleavage of S-Bzl group.	Ensure HF reaction is at 0°C for full 60 mins. Ensure anhydrous conditions.
Alkylation Adducts	Benzyl carbocations reacting with Trp/Tyr.[5]	Increase scavenger concentration (Anisole/p-Cresol).
Inseparable Peaks	Diastereomers co-eluting.	Change column selectivity (e.g., C18 Phenyl-Hexyl) or use a slower gradient (0.2% B/min).
Hcy Oxidation	Formation of Homocysteine Sulfoxide.	Add Dimethyl Sulfide (DMS) to HF cleavage. Store peptide under Argon.

References

• Merrifield, R. B. (1963).[6] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society.[7]

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). S_N 2 deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society.[7]

• BenchChem. Application Notes and Protocols for N-Boc-S-benzyl-D-cysteine in Solid-Phase Peptide Synthesis (SPPS).

• Sigma-Aldrich. Boc Resin Cleavage Protocol (HF Cleavage).

• MDPI. Separation of D-Amino Acid-Containing Tripeptide and Its Diastereomer Using Crown–Ether-Type Chiral Stationary Phase. Separations.

Sources

• 1. chempep.com [chempep.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Hf cleavage and deprotection from resins | PPTX [slideshare.net]
• 6. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]

Application Note: Boc-S-benzyl-DL-homocysteine in Bioconjugation

This Application Note is designed for researchers in medicinal chemistry and chemical biology. It details the strategic utilization of Boc-S-benzyl-DL-homocysteine —a robust, protected building block—to introduce homocysteine (Hcy) residues into peptides for subsequent bioconjugation.[1]

Unlike standard Cysteine (Cys) incorporation, Homocysteine offers unique advantages in linker length, pKa modulation, and Native Chemical Ligation (NCL) applications. However, the S-benzyl (Bzl) protection necessitates a specific Boc-SPPS (Solid Phase Peptide Synthesis) workflow and aggressive deprotection strategies (HF or Na/NH₃) distinct from standard Fmoc protocols.

[1][2]

Part 1: Strategic Framework & Rationale

The Molecule: Logic of Design

• Boc (tert-Butyloxycarbonyl): An acid-labile

  -terminal protecting group removed by Trifluoroacetic acid (TFA). This dictates the use of Boc-SPPS .

• S-Benzyl (Bzl): A highly stable sulfur protecting group.[2] Crucially, it is stable to TFA . It does not deprotect during the repetitive Boc-removal cycles. It requires strong acid (HF) or dissolving metal reduction to remove.

  • Benefit: Prevents premature disulfide formation or thiol scavenging during long or difficult syntheses.

• DL-Homocysteine: A racemic mixture of the homologated cysteine.

  • Note: The "DL" designation implies the final peptide will be a diastereomeric mixture at this position. This is often used in early-stage screening, linker design (where stereochemistry is less critical), or requires HPLC purification to isolate the L-isomer.

Why Homocysteine? (The "Why")

In bioconjugation, Hcy is not just "long Cysteine." It serves distinct mechanistic roles:

• Native Chemical Ligation (NCL) to Methionine: Hcy at the N-terminus can mediate ligation with a thioester, similar to Cys. Post-ligation, the Hcy thiol can be selectively methylated to form Methionine , leaving a native peptide sequence (unlike Cys, which leaves a Cys residue).

• Thiazolidine Stability: Hcy reacts with aldehydes to form 6-membered thiazinane rings (often called homothiazolidines), which have different stability profiles compared to the 5-membered rings formed by Cys.

• Steric Reach: The extra methylene group (

  ) moves the reactive thiol further from the peptide backbone, potentially increasing conjugation efficiency for bulky payloads (e.g., ADCs).

Part 2: Experimental Protocols

Protocol 1: Incorporation via Boc-SPPS

Objective: Synthesize a peptide resin containing the protected S-benzyl-homocysteine residue.[3]

Reagents:

• Resin: PAM or MBHA resin (stable to TFA).

• Coupling Reagents: DCC/HOBt or HBTU/DIEA.

• Deprotection: 50% TFA in Dichloromethane (DCM).[4][5][6]

• Neutralization: 10% DIEA in DCM.

Workflow:

• Swelling: Swell resin in DCM for 30 min.

• Boc Removal (Cycle Start): Treat with 50% TFA/DCM (2 x 1 min, then 1 x 20 min).

• Wash: DCM (3x), Isopropanol (2x), DCM (3x).

• Neutralization: 10% DIEA/DCM (2 x 2 min). Verify basic pH.

• Coupling:

  • Dissolve Boc-S-benzyl-DL-homocysteine (3 eq) and HBTU (2.9 eq) in DMF.

  • Add DIEA (6 eq) to activate.

  • Add to resin immediately. Shake for 1–2 hours.

  • QC Check: Perform Kaiser test (Ninhydrin). If blue, recouple.

• Capping (Optional): Acetic anhydride/Pyridine if reaction is incomplete.

Protocol 2: S-Benzyl Deprotection & Cleavage

Critical Step: The S-benzyl group will not come off with TFA. You must use Hydrogen Fluoride (HF) .[2] This is the standard "High Acid" cleavage for Boc chemistry.

Safety Warning: HF is extremely hazardous. Use a specialized Teflon vacuum line apparatus.

Method A: HF Cleavage (Standard)

• Preparation: Dry the peptide-resin thoroughly under high vacuum.

• Scavengers: Add p-cresol (10% v/v) and p-thiocresol (5% v/v) to the reaction vessel. The thiocresol is vital to prevent benzyl cations from re-attaching to the sulfur (S-benzylation is reversible under high acid).

• HF Addition: Condense anhydrous HF into the vessel at -78°C.

• Reaction: Warm to 0°C and stir for 60 minutes.

  • Mechanism:[6][7] HF cleaves the peptide from the resin and removes the S-benzyl group simultaneously.[2]

• Work-up: Evaporate HF under nitrogen/vacuum. Precipitate peptide in cold diethyl ether.

• Purification: Dissolve precipitate in dilute acetic acid/water and lyophilize.

• Isomer Separation: Since the starting material was DL , perform RP-HPLC using a C18 column. The D-Hcy and L-Hcy peptides will typically have slightly different retention times.

Protocol 3: Bioconjugation (Thiol-Maleimide)

Objective: Conjugate the freshly liberated Hcy-peptide to a maleimide-functionalized payload (e.g., Fluorophore or Drug).

• Reduction (Pre-step): Even after HF cleavage, thiols oxidize to disulfides in air.

  • Dissolve peptide in PBS (pH 7.2) + 10 mM TCEP (Tris(2-carboxyethyl)phosphine). TCEP reduces disulfides without interfering with maleimides (unlike DTT).

• Conjugation:

  • Add Maleimide-Payload (1.2 – 1.5 equivalents) in DMSO/DMF.

  • Final solvent ratio should be <20% organic solvent to maintain protein/peptide solubility.

• Incubation: Agitate at Room Temp for 2 hours or 4°C overnight.

• Quenching: Add excess N-ethylmaleimide or mercaptoethanol to quench unreacted groups.

• Analysis: Monitor by LC-MS. Look for the mass shift corresponding to the payload.

Part 3: Visualization & Logic

Figure 1: The Boc-Hcy Synthesis & Conjugation Workflow

This diagram illustrates the path from the protected building block to the final bioconjugate, highlighting the critical "HF Cleavage" gate.

Caption: Workflow for utilizing Boc-S-benzyl-DL-homocysteine, emphasizing the specific requirement for HF cleavage to liberate the thiol.

Figure 2: Homocysteine vs. Cysteine in Bioconjugation

Comparing the structural and chemical differences that drive the choice of Hcy.

Caption: Comparative analysis of Cysteine and Homocysteine properties relevant to bioconjugation design.

Part 4: Data Summary & Troubleshooting

Table 1: Deprotection Conditions Comparison

Protecting Group	Removal Reagent	Mechanism	Application Context
Boc ( -term)	50% TFA in DCM	Acidolysis	Cycle-to-cycle deprotection during synthesis.
S-Benzyl (Side chain)	Anhydrous HF	High Acidolysis	Final cleavage. Requires specialized apparatus.
S-Benzyl (Alternative)	Na / Liquid NH₃	Dissolving Metal	"Birch" reduction. Useful if HF is unavailable, but harder to handle.
S-Trityl (Fmoc Chem)	5% TFA	Mild Acidolysis	NOT applicable to this specific Boc/Bzl reagent.

Troubleshooting Guide

• Problem: Low yield of free thiol after cleavage.

  • Cause: Re-alkylation of the sulfur by the benzyl carbocation during HF cleavage.

  • Solution: Increase scavenger concentration (p-thiocresol or dimethyl sulfide) in the HF cocktail.[2]

• Problem: Peptide is a mixture of two peaks in HPLC.

  • Cause: The starting material is DL -homocysteine.

  • Solution: This is expected.[7] Collect the peak corresponding to the desired isomer (usually L). Verify with a standard or enzymatic digest if necessary.

• Problem: Incomplete coupling of the Boc-Hcy.

  • Cause: Steric hindrance or aggregation.

  • Solution: Double couple (repeat step 5) or switch to stronger coupling agents like HATU.

References

• Aapptec. (n.d.). Technical Support Information Bulletin 1124: Removal of S-Benzyl Groups. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Synthesis of Glycyrrhizic Acid Conjugates with S-Benzyl-L-Cysteine and Their Antiviral Activity. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chempep.com [chempep.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Detection of Homocysteine and Cysteine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Boc-S-benzyl-DL-homocysteine in Drug Discovery

From Scaffold Design to Chiral Resolution in Peptidomimetics

Executive Summary

Boc-S-benzyl-DL-homocysteine is a versatile, protected amino acid derivative utilized in the synthesis of peptidomimetics, protease inhibitors, and metabolic probes. Unlike its cysteine homolog, homocysteine possesses an additional methylene group (

) in its side chain, offering a distinct spatial geometry that allows researchers to probe deeper binding pockets in enzyme targets.

This guide addresses the specific utility of the DL-racemate and the S-benzyl moiety. While modern synthesis often prioritizes optically pure starting materials, the DL-form serves two critical strategic functions:

• Cost-Effective Library Generation: Rapid synthesis of stereoisomeric libraries (L- and D- variants) for High-Throughput Screening (HTS).

• Metabolic Stability Probing: D-isomers often exhibit superior resistance to proteolytic degradation.

Technical Profile & Chemical Properties[1][2][3][4][5]

Property	Specification	Drug Discovery Relevance
Chemical Name	N-(tert-Butoxycarbonyl)-S-benzyl-DL-homocysteine	Core scaffold.
CAS Number	3418-97-3	Verification standard.
Molecular Formula		MW: 325.42 g/mol .
N-Protecting Group	Boc (tert-Butyloxycarbonyl)	Acid-labile (removed by TFA/HCl). Stable to base.
S-Protecting Group	Benzyl (Bzl)	High Stability. Resistant to TFA. Removed by HF or Na/NH . Often retained as a hydrophobic pharmacophore.
Chirality	DL (Racemic)	Contains 50:50 mixture of enantiomers. Requires resolution for stereospecific leads.
Solubility	DCM, DMF, DMSO, Methanol	Compatible with standard organic synthesis and SPPS.

Strategic Applications in Drug Design

The "Homologation Effect" in Protease Inhibition

In protease inhibitor design (e.g., for HIV-1 protease, ACE, or Cathepsins), the distance between the peptide backbone and the side-chain functionality is critical.

• Cysteine (Cys): Short reach. Rigid positioning close to the backbone.

• Homocysteine (Hcy): The extra methylene group increases flexibility and "reach," allowing the sulfur or the benzyl group to access hydrophobic sub-pockets (S1/S1') that Cys derivatives cannot reach.

The S-Benzyl Group as a Pharmacophore

Unlike transient protecting groups (e.g., Trityl), the S-Benzyl group is often retained in the final drug candidate.

• Mechanism: The Benzyl ring acts as a hydrophobic anchor, mimicking the side chains of Phenylalanine or Tyrosine but with a sulfur "kink" that alters the bond angle.

• Utility: This is particularly effective in designing inhibitors for viral proteases where hydrophobic collapse is a key binding driver.

Stereochemical Scanning (The DL Advantage)

Using the DL-mixture allows for the simultaneous synthesis of diastereomers.

• Scenario: Coupling Boc-S-benzyl-DL-Hcy to a chiral amine (e.g., L-Proline-OMe).

• Result: Formation of two diastereomers (L-L and D-L).

• Separation: Diastereomers have different physical properties and can be separated by standard Silica Gel Chromatography, avoiding expensive chiral HPLC. This provides both the active L-isomer and the metabolically stable D-isomer for testing.

Experimental Workflows (Visualized)

The following diagram illustrates the decision matrix for using this compound: Direct incorporation vs. Chiral Resolution.

Caption: Workflow distinguishing between diastereomeric resolution (Path A) and enzymatic resolution (Path B).

Detailed Protocols

Protocol A: Solution Phase Coupling (Diastereomeric Separation)

Objective: Synthesize a dipeptide to separate the L- and D- isomers of Homocysteine using a chiral auxiliary (L-Phenylalanine methyl ester).

Reagents:

• Boc-S-benzyl-DL-homocysteine (1.0 eq)

• HCl

  H-L-Phe-OMe (1.1 eq)

• EDC

  HCl (1.2 eq)

• HOBt (1.2 eq)

• DIPEA (3.0 eq)

• Solvent: Anhydrous DMF or DCM.

Step-by-Step Procedure:

• Activation: Dissolve Boc-S-benzyl-DL-homocysteine (1 mmol) in DCM (10 mL) at 0°C. Add HOBt (1.2 mmol) and EDC (1.2 mmol). Stir for 15 minutes.

• Coupling: Add H-L-Phe-OMe

  HCl (1.1 mmol) followed by dropwise addition of DIPEA (3.0 mmol).

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (System: Hexane/EtOAc 1:1). You should see two distinct spots representing the diastereomers (Boc-L-Hcy-L-Phe-OMe and Boc-D-Hcy-L-Phe-OMe).

• Workup: Dilute with EtOAc (50 mL). Wash successively with 1N HCl, Sat. NaHCO

  , and Brine. Dry over MgSO .

• Separation: Purify via Flash Column Chromatography (Silica Gel).

  • Gradient: 10%

    40% EtOAc in Hexane.

  • Result: The diastereomers will elute at different times due to different folding/polarity. Collect fractions separately.

• Validation: Verify fractions using chiral HPLC or NMR.

Protocol B: Boc-Deprotection (Retaining S-Benzyl)

Objective: Remove the N-terminal Boc group without affecting the S-Benzyl protection.

Reagents:

• Trifluoroacetic Acid (TFA)[1]

• Dichloromethane (DCM)[2]

• Scavenger (Triisopropylsilane - TIPS) - Optional but recommended to prevent benzylation of aromatic residues.

Step-by-Step Procedure:

• Preparation: Dissolve the Boc-protected peptide (from Protocol A) in DCM (volume V).

• Cleavage: Add an equal volume (V) of TFA containing 2.5% TIPS. (Final concentration: 50% TFA/DCM).

• Reaction: Stir at room temperature for 30–60 minutes.

  • Note: The S-Benzyl group is stable under these conditions.[3]

• Workup: Evaporate volatiles under reduced pressure.

• Precipitation: Add cold Diethyl Ether to precipitate the peptide TFA salt. Centrifuge and wash the pellet 3x with ether.

Critical Troubleshooting & Safety

Issue	Cause	Solution
Racemization	Over-activation or high base concentration during coupling.	Use HOBt/EDC at 0°C. Avoid strong bases like NaOH. Use DIPEA or NMM carefully.
S-Benzyl Cleavage	Attempting to use HBr/Acetic Acid or HF.	Do not use HF unless you intend to remove the Benzyl group. For Boc removal, stick to TFA or HCl/Dioxane.
Incomplete Coupling	Steric hindrance of the bulky S-Bzl group.	Switch to stronger coupling reagents like HATU or PyBOP if EDC fails.
Solubility	Hydrophobicity of the Benzyl group.	Use DMF or NMP instead of DCM for longer peptides.

References

• Ghosh, A. K., et al. (2006). Design and Synthesis of HIV-1 Protease Inhibitors Incorporating Oxazolidinones. Journal of Medicinal Chemistry. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis.[4][5] (Specific reference to S-Benzyl stability). Wiley-Interscience.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 5. Benzyl Ethers [organic-chemistry.org]

Application Note: Optimization of Amide Bond Formation for Boc-S-benzyl-DL-homocysteine

Executive Summary

Boc-S-benzyl-DL-homocysteine (Boc-Hcy(Bzl)-OH) presents a unique set of synthetic challenges compared to its shorter homolog, Cysteine. While the S-benzyl protection offers robust stability against premature deprotection, the homocysteine backbone introduces specific steric and electronic considerations. This guide outlines the optimal coupling reagents and protocols to ensure high-yield incorporation of this non-standard amino acid into peptide backbones while mitigating sulfur-mediated side reactions.

Chemo-Selectivity Profile & Challenges

Before selecting a reagent, it is critical to understand the reactivity profile of the substrate:

• The Thioether Moiety: Unlike Cysteine, where the sulfur is attached to the

  -carbon, Homocysteine places the sulfur on the -carbon. The S-benzyl group renders the sulfur nucleophilically dormant under standard basic/neutral coupling conditions. However, it remains susceptible to oxidation (sulfoxide formation) if solvents are not degassed.

• Thiolactone Risk: Free homocysteine derivatives are notorious for intramolecular cyclization to form five-membered thiolactones (distinct from the six-membered ring of cysteine). While the S-benzyl group prevents this during coupling, any loss of protection can trigger rapid cyclization, terminating the peptide chain.

• Racemic (DL) Considerations: As a racemic building block, the resulting peptide will be a diastereomeric mixture. While racemization of the Hcy residue is not a purity concern (since it is already DL), the coupling conditions must be mild enough to prevent racemization of the anchoring amino acid (the amine component) and to avoid guanidinylation if using uronium salts.

Reagent Selection Matrix

The following table categorizes coupling reagents based on their compatibility with Boc-Hcy(Bzl)-OH.

Reagent Class	Specific Reagent	Compatibility	Application Context
Carbodiimides	DIC / Oxyma Pure	Excellent	Standard Protocol. The gold standard for solution and solid-phase synthesis. Oxyma suppresses racemization better than HOBt and avoids explosive byproducts.
Carbodiimides	DCC / HOBt	Good	Traditional method. Effective but generates insoluble urea (DCU) which can be difficult to remove in solution phase.
Aminium/Uronium	HATU / DIEA	High Potency	Difficult Couplings. Use for sterically hindered sequences or when yield is low with DIC. Warning: Requires strict control of Base:Reagent ratio to prevent capping.
Phosphonium	PyBOP / NMM	Good	Alternative to HATU if guanidinylation is observed. Safer than BOP (no carcinogenic HMPA byproduct).
Propylphosphonic	T3P	Excellent	Low epimerization risk. Ideal if the DL-Hcy is being coupled to a very sterically sensitive chiral amine.

Detailed Experimental Protocols

Protocol A: Standard Carbodiimide Coupling (DIC/Oxyma)

Recommended for routine synthesis in solution or SPPS.

Reagents:

• Boc-S-benzyl-DL-homocysteine (1.0 equiv)

• Amine Component (Amino acid ester or Resin-bound amine) (1.0 equiv)

• DIC (N,N'-Diisopropylcarbodiimide) (1.1 equiv)

• Oxyma Pure (Ethyl (hydroxyimino)cyanoacetate) (1.1 equiv)

• Solvent: DMF (Dimethylformamide) or DCM/DMF (1:1)

Procedure:

• Dissolution: Dissolve Boc-Hcy(Bzl)-OH and Oxyma Pure in a minimal amount of DMF.

• Activation: Cool the solution to 0°C. Add DIC dropwise. Stir for 5–10 minutes at 0°C to generate the active ester.

  • Note: A color change to yellow/orange is normal.

• Coupling: Add the Amine Component (if it is a salt, e.g., HCl salt, add 1.0 equiv of DIEA to neutralize it before addition).

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Monitoring: Monitor by TLC (solution) or Kaiser Test (SPPS).

• Work-up (Solution Phase): Dilute with Ethyl Acetate. Wash sequentially with 5% NaHCO₃, 1M KHSO₄, and Brine. Dry over MgSO₄.

Protocol B: High-Efficiency Coupling (HATU)

Recommended for hindered amines or long peptide sequences.

Reagents:

• Boc-Hcy(Bzl)-OH (1.0 equiv)

• HATU (1.0 equiv)

• HOAt (0.5 equiv - Optional additive for extra speed)

• DIEA (N,N-Diisopropylethylamine) (2.0 equiv)

Procedure:

• Pre-Activation: Dissolve Boc-Hcy(Bzl)-OH and HATU in dry DMF.

• Base Addition: Add DIEA (1.0 equiv) to the carboxylate mixture. Stir for exactly 1–2 minutes.

  • Critical: Do not activate for >5 minutes before adding the amine, as this can lead to self-capping or racemization.

• Coupling: Add the Amine component (plus remaining 1.0 equiv DIEA if needed for solubility).

• Reaction: Stir for 1 hour at room temperature. HATU reactions are typically fast.

• Quenching: Quench with water or weak acid immediately after completion to decompose excess activated species.

Critical Workflow Visualization

Diagram 1: Activation & Coupling Mechanism

This flowchart illustrates the chemical pathway using DIC/Oxyma, highlighting the suppression of N-acylurea (a dead-end byproduct).

Caption: The DIC/Oxyma pathway prioritizes the formation of the Active Ester, outcompeting the rearrangement to the unreactive N-Acylurea byproduct.

Troubleshooting & Post-Coupling Considerations

Issue: S-Alkylation during Deprotection

The most critical failure point for S-benzyl protected amino acids is not the coupling, but the final cleavage.

• Mechanism: When removing the S-benzyl group (typically using HF or TFMSA), the generated benzyl carbocation (

  ) can re-attack the sulfur atom or alkylate aromatic rings (Trp, Tyr) in the sequence.

• Solution: You must use a "High Scavenger" cleavage cocktail.

  • Recommended Cocktail: HF/p-Cresol/Dimethylsulfide (DMS) (90:5:5).

  • Alternative: If using TFMSA (Trifluoromethanesulfonic acid), include Thioanisole as a scavenger.

Issue: Thiolactone Formation

If the Boc group is removed while the C-terminus is activated (e.g., during fragment condensation), the free amine can attack the activated carbonyl.

• Prevention: Ensure the C-terminus is fully coupled (amide bond formed) before removing the N-terminal Boc group.

Diagram 2: Side Reaction Risks

Caption: Visualizing the two primary degradation pathways for Homocysteine derivatives and their specific prevention strategies.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Sigma-Aldrich. (n.d.).[1] Boc-S-benzyl-L-homocysteine Product Specification. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38, 606-631. Link

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

Sources

• 1. S-苄基-L-半胱氨酸 97% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Boc-S-benzyl-DL-homocysteine in Protein Engineering

[1]

Executive Summary

Boc-S-benzyl-DL-homocysteine (CAS: 218938-57-9) is a specialized amino acid derivative used primarily in Boc-chemistry Solid Phase Peptide Synthesis (SPPS) . While standard cysteine derivatives are ubiquitous, homocysteine (Hcy) occupies a critical niche in protein engineering, specifically for Methionine-based Native Chemical Ligation (NCL) and the engineering of extended disulfide bridges .

This guide addresses the technical implementation of this molecule, with a specific focus on managing its racemic nature (DL-form) and leveraging its robust S-benzyl protection for complex synthetic targets.

Key Applications

• Methionine Ligation (Met-NCL): Acting as a cysteine surrogate to facilitate ligation at Methionine sites (via post-ligation methylation).

• Structural Engineering: Creating "expanded" disulfide bonds (S-S distance increase) to probe protein folding and stability.

• Thioether Library Generation: Utilizing the racemic DL-mixture to generate stereochemically diverse peptide libraries.

Strategic Rationale: Chemical Logic & Orthogonality

Why Boc-S-benzyl?

In the synthesis of complex proteins, the choice of protecting groups dictates the success of the assembly.[]

• Boc (N-terminus): Labile to Trifluoroacetic Acid (TFA). Removed at every cycle.

• S-Benzyl (Side chain): Stable to TFA. This is the critical feature. Unlike Trityl (Trt) groups used in Fmoc chemistry, the S-benzyl group withstands the repetitive acidic conditions of Boc-SPPS.

• Cleavage: The S-benzyl group requires strong acid (Hydrofluoric Acid, HF) for removal.[2][3] This ensures the thiol remains protected until the peptide is fully assembled and cleaved from the resin.

The "DL" Factor: Stereochemical Management

The "DL" designation indicates a racemic mixture (50:50 D- and L-isomers).

• Challenge: Protein engineering typically requires pure L-isomers to maintain native fold.

• Solution: When using Boc-S-benzyl-DL-homocysteine, the resulting synthetic peptide will be a mixture of diastereomers.

• Protocol Implication: You must perform high-resolution Reverse-Phase HPLC (RP-HPLC) post-cleavage to separate the L-Hcy peptide from the D-Hcy peptide. The methyl group difference usually provides sufficient retention time shift for separation.

Core Application: Methionine-Based Native Chemical Ligation[5][6]

The most powerful application of Homocysteine is enabling Native Chemical Ligation (NCL) at Methionine residues. Standard NCL requires a Cysteine at the ligation site, leaving a "scar" (Cys) where a native sequence might not have one.[4] Hcy solves this by serving as a transient ligation handle that is later converted to Methionine.

Mechanism of Action[6][8][9][10][11][12]

• Ligation: The N-terminal Hcy residue of Peptide B attacks the C-terminal thioester of Peptide A.

• Rearrangement: An S-to-N acyl shift forms the peptide bond.[5]

• Methylation: The free thiol of Hcy is selectively methylated to form Methionine.[4]

Visualization: The Met-NCL Workflow

Caption: Workflow for converting a Homocysteine ligation site into a native Methionine residue.

Detailed Protocols

Protocol A: Solid Phase Synthesis & HF Cleavage

Objective: Incorporate Hcy into a peptide sequence and remove the S-benzyl group. Safety Warning: Anhydrous Hydrogen Fluoride (HF) is lethal and corrosive. Use a specialized HF line (Teflon/Kel-F) and full PPE (face shield, neoprene gloves).

Step	Reagent/Condition	Duration	Notes
1. Coupling	Boc-S-benzyl-DL-Hcy (3 eq), DIC (3 eq), HOBt (3 eq) in DMF	1-2 Hours	Standard Ninhydrin test to confirm coupling.
2. Deprotection	50% TFA in DCM	2 x 1 min	Removes N-terminal Boc. S-Benzyl remains intact.[3]
3. Final Cleavage	Anhydrous HF (10 mL per g resin) + Scavengers	0°C, 60 min	CRITICAL STEP. See Scavenger Mix below.
4. Precipitation	Cold Diethyl Ether	N/A	Precipitate peptide, wash 3x to remove scavengers.
5. Extraction	50% Acetic Acid or H2O/Acetonitrile	N/A	Lyophilize to obtain crude powder.

Scavenger Mix (Crucial for S-Benzyl Removal): The benzyl cation generated during HF cleavage is highly reactive and will re-attach to the peptide (e.g., at Trp, Tyr, or Met) if not intercepted.

• Recommended Mix: HF : Anisole : Dimethyl Sulfide : p-Cresol (90 : 5 : 2.5 : 2.5).

• Mechanism:[2][6][7][8] p-Cresol acts as a "hard" scavenger for benzyl cations.

Protocol B: Purification & Resolution of Diastereomers

Objective: Separate the desired L-Hcy peptide from the D-Hcy contaminant.

• Column: C18 Reverse Phase (e.g., Phenomenex Jupiter or equivalent).

• Gradient: Shallow gradient (e.g., 0.5% B per minute).

  • Buffer A: 0.1% TFA in Water.

  • Buffer B: 0.1% TFA in Acetonitrile.

• Detection: UV at 214 nm.

• Identification: The D-isomer typically elutes earlier than the L-isomer due to slight differences in hydrophobic surface area interaction with the C18 stationary phase.

• Validation: Co-inject with a known L-standard if available, or use enzymatic digestion (Trypsin/Chymotrypsin) which will digest the L-peptide but stall at the D-residue.

Protocol C: Conversion of Homocysteine to Methionine

Objective: Methylate the free thiol of Hcy to generate Met.[4]

• Dissolution: Dissolve purified Hcy-peptide (1 mM) in 6M Guanidine HCl / 0.1M Phosphate Buffer (pH 8.5).

• Reduction: Add TCEP (Tris(2-carboxyethyl)phosphine) to 20 mM to ensure the thiol is reduced (monomeric). Incubate 30 mins.

• Methylation: Add Methyl Iodide (MeI) .

  • Concentration: 50-100 equivalents relative to peptide.

  • Condition: Dark, Room Temperature.

  • Time: 4-6 hours.

• Quenching: Add excess

  -mercaptoethanol or DTT to quench unreacted MeI.

• Purification: Desalt via HPLC or dialysis.

Troubleshooting the Methylation:

• Issue: Over-methylation (methylation of Lysine or N-terminus).

• Fix: Maintain pH strictly at 8.0-8.5. If Lysine methylation occurs, lower pH to 7.0 (though reaction will be slower) or protect Lysines with Boc during synthesis if performing on-resin methylation.

Visualizing the Chemical Transformation

The conversion from the protected precursor to the final Methionine residue involves distinctive chemical shifts.

Caption: Chemical progression from protected building block to native Methionine residue.

References

• Merrifield, R. B. (1963).[6] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). SN2 deprotection of synthetic peptides with a low concentration of hydrofluoric acid in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society, 105(21), 6442–6455. Link

• Dawson, P. E., et al. (1994). Synthesis of proteins by native chemical ligation.[4][9] Science, 266(5186), 776-779. Link

• Brik, A., et al. (2005). A highly efficient and rapid conversion of homocysteine to methionine for the chemical synthesis of proteins. Organic & Biomolecular Chemistry, 3, 2698-2700. Link

• Dutt, S., et al. (2023). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Chemical Record, 23(1). Link

Sources

• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. Expressed Protein Ligation at Methionine: N-terminal Attachment of Homocysteine, Ligation, and Masking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. The Potential of a Protein Model Synthesized Absent of Methionine [mdpi.com]
• 8. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 9. Native chemical ligation at methionine bioisostere norleucine allows for N-terminal chemical protein ligation - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB01627E [pubs.rsc.org]

Application Note &amp; Protocol: A Detailed Guide to N-Terminal Boc Deprotection

Abstract

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection strategy in modern organic synthesis, particularly in peptide and medicinal chemistry. Its widespread use stems from its stability under a variety of reaction conditions and its facile removal under specific acidic conditions.[1] This guide provides an in-depth exploration of the experimental procedures for N-terminal Boc deprotection. We will delve into the underlying chemical principles, present validated protocols for common deprotection methods, discuss critical process parameters, and offer troubleshooting guidance. This document is intended for researchers, scientists, and drug development professionals seeking to implement robust and reliable Boc deprotection strategies in their synthetic workflows.

The Chemistry of the Boc Protecting Group

The Boc group is a carbamate that effectively masks the nucleophilicity of an amine. Its acid lability is central to its utility. The deprotection mechanism is an acid-catalyzed elimination reaction.[2]

Mechanism of Acid-Catalyzed Deprotection

The process begins with the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[1][2] This protonation enhances the electrophilicity of the carbonyl carbon, facilitating the cleavage of the tert-butyl-oxygen bond. The departure of the stable tert-butyl cation results in the formation of an unstable carbamic acid intermediate.[1][2] This intermediate readily undergoes decarboxylation to release the free amine and carbon dioxide.[2] In the acidic reaction medium, the newly liberated amine is protonated, forming its corresponding salt (e.g., trifluoroacetate or hydrochloride salt).[1][2]

It is crucial to note that the reaction generates gaseous byproducts, namely isobutylene (from the tert-butyl cation) and carbon dioxide. Therefore, these reactions should never be conducted in a closed system to avoid pressure buildup.[2]

Diagram: Mechanism of N-terminal Boc Deprotection

Caption: Acid-catalyzed mechanism of Boc deprotection.

Common Reagents and Considerations

The choice of acid and solvent is critical for successful Boc deprotection and depends on the substrate's sensitivity to acidic conditions and the presence of other protecting groups.

Reagent	Typical Concentration & Solvent	Advantages	Disadvantages
Trifluoroacetic Acid (TFA)	20-50% in Dichloromethane (DCM)	Strong acid, leading to rapid deprotection. Volatile, allowing for easy removal.	Corrosive and toxic.[3][4][5][6] Can cause side reactions like tert-butylation.[7][8]
Hydrogen Chloride (HCl)	4M in 1,4-Dioxane or Ethyl Acetate	Less volatile than TFA. Can be selective in the presence of tert-butyl esters.[9][10]	Dioxane is a suspected carcinogen.[7][8] Anhydrous conditions are often necessary.[11]
p-Toluenesulfonic Acid (TsOH)	Catalytic to stoichiometric amounts in various solvents (e.g., DME, EtOH)	Milder acid, can offer selectivity. Solid, making it easier to handle.	Slower reaction times.[12] Requires careful control of stoichiometry.
Phosphoric Acid (H₃PO₄)	Aqueous solutions	Environmentally benign and mild. Selective for Boc groups over many other protecting groups.[13]	Work-up can be more complex. Slower reaction rates.

The Role of Scavengers

The generation of the electrophilic tert-butyl cation during deprotection can lead to unwanted side reactions, particularly the alkylation of nucleophilic residues such as tryptophan, methionine, and cysteine.[7][8] To prevent this, scavengers are often added to the reaction mixture.

Common scavengers include:

• Triethylsilane (TES) or Triisopropylsilane (TIS) : These react with the tert-butyl cation to form stable silyl ethers and gaseous isobutane.

• Thioanisole or 1,2-Ethanedithiol (EDT) : These sulfur-containing compounds act as effective traps for the carbocation.

• Water : Can act as a scavenger but may not be suitable for all substrates or reaction conditions.

The choice and concentration of scavenger should be optimized based on the specific substrate and the potential for side reactions.

Experimental Protocols

Safety First: Always work in a well-ventilated fume hood when handling strong, volatile acids like TFA and HCl.[3][14] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (double gloving is recommended), splash goggles, and a lab coat.[6][14]

Protocol 1: Boc Deprotection using TFA in DCM

This is a widely used and generally rapid method.

Materials:

• Boc-protected amine

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Scavenger (e.g., triisopropylsilane), if required

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether

Procedure:

• Dissolution: Dissolve the Boc-protected amine in DCM (e.g., 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath. This helps to control any exotherm and minimize potential side reactions.

• Addition of Reagents: If using a scavenger, add it to the solution. Slowly add TFA (typically 20-50% v/v) dropwise to the stirring solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours.[15]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[16]

• Work-up (Method A - Evaporation): a. Concentrate the reaction mixture under reduced pressure using a rotary evaporator. b. The resulting residue is the crude amine salt. If the free amine is desired, proceed with a basic work-up.[16]

• Work-up (Method B - Precipitation): a. Upon completion, add cold diethyl ether to the reaction mixture to precipitate the amine salt. b. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

• Neutralization (if free amine is required): a. Dissolve the crude amine salt in an appropriate organic solvent (e.g., ethyl acetate or DCM). b. Wash the organic layer with saturated NaHCO₃ solution to neutralize the acid.[16] Be cautious of CO₂ evolution. c. Wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to yield the deprotected amine.[16]

Protocol 2: Boc Deprotection using HCl in 1,4-Dioxane

This method is often preferred when a substrate contains other acid-sensitive groups that might be cleaved by TFA.[9]

Materials:

• Boc-protected amine

• 4M HCl in 1,4-dioxane

• Diethyl ether or hexanes

Procedure:

• Dissolution: Dissolve the Boc-protected amine in a minimal amount of a suitable solvent or suspend it directly in the 4M HCl/dioxane solution.[16]

• Reaction: Stir the mixture at room temperature. Reaction times can vary from 30 minutes to 4 hours.[9][10][16]

• Monitoring: Monitor the reaction by TLC or LC-MS.[16]

• Isolation: Upon completion, the product often precipitates as the hydrochloride salt.[16] The solid can be collected by filtration and washed with a non-polar solvent like diethyl ether or hexanes to remove organic impurities.[16]

• Drying: Dry the resulting solid under vacuum.

Diagram: General Workflow for Boc Deprotection

Caption: A generalized experimental workflow for N-terminal Boc deprotection.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient acid, short reaction time, or low temperature. Steric hindrance around the Boc group.	Increase acid concentration, reaction time, or temperature. Consider a stronger acid system (e.g., switch from HCl/Dioxane to TFA).
Side Product Formation (e.g., t-butylation)	Nucleophilic sites on the substrate are alkylated by the tert-butyl cation.[7][8]	Add a scavenger (e.g., TIS, thioanisole) to the reaction mixture.
Cleavage of Other Acid-Labile Groups	The deprotection conditions are too harsh.	Use a milder deprotection reagent (e.g., TsOH, H₃PO₄) or a more selective system like HCl/dioxane instead of TFA.[13][17]
Difficulty in Isolating the Product	Product is highly soluble or forms an oil.	Try precipitation with a different anti-solvent. If the product is water-soluble, consider using a solid-phase extraction or ion-exchange resin for purification.[18]

Conclusion

The deprotection of N-terminal Boc groups is a fundamental transformation in organic synthesis. A thorough understanding of the reaction mechanism, careful selection of reagents and conditions, and diligent monitoring are paramount to achieving high yields and purity. The protocols and insights provided in this guide offer a robust framework for successfully implementing Boc deprotection strategies. As with any chemical procedure, optimization for each specific substrate is key to ensuring a reliable and scalable process. The principles of green chemistry should also be considered, such as minimizing the use of hazardous solvents like dichloromethane and dioxane where feasible.[7][8]

References

• Amoanimaa-Dede, H., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017-24026. Available at: [Link]

• Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2021). BOC Deprotection. Retrieved from [Link]

• Amoanimaa-Dede, H., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• Amoanimaa-Dede, H., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at: [Link]

• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Trifluoroacetic acid (TFA). Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• ResearchGate. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from [Link]

• NJ.gov. (n.d.). Common Name: TRIFLUOROACETIC ACID HAZARD SUMMARY. Retrieved from [Link]

• PubMed. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from [Link]

• Amherst College. (2024). STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE. Retrieved from [Link]

• Reddit. (2017). Boc deprotection using 4M HCl in dioxane also cleaved amide. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. carlroth.com [carlroth.com]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 5. fishersci.com [fishersci.com]
• 6. nj.gov [nj.gov]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. BOC deprotection [ms.bzchemicals.com]
• 9. researchgate.net [researchgate.net]
• 10. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reddit.com [reddit.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Boc-Protected Amino Groups [organic-chemistry.org]
• 14. amherst.edu [amherst.edu]
• 15. peptide.com [peptide.com]
• 16. benchchem.com [benchchem.com]
• 17. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Boc-S-benzyl-DL-homocysteine Coupling Optimization

Welcome to the Peptide Synthesis Support Hub. Ticket ID: OPT-HCY-BZL-001 Status: Open Assigned Scientist: Senior Application Specialist

Introduction

You are working with Boc-S-benzyl-DL-homocysteine (Boc-Hcy(Bzl)-OH). This is a specialized amino acid derivative often used to introduce a protected thiol functionality with an extended carbon backbone (compared to Cysteine).

The Challenge: Unlike standard amino acids, this molecule presents a "Triple Threat" to coupling efficiency:

• Steric Bulk: The S-benzyl group combined with the extra methylene group (gamma-thiol) creates significant steric hindrance.

• Hydrophobicity: The combination of the Boc group and the Benzyl thioether makes the molecule highly lipophilic, increasing the risk of aggregation during solid-phase synthesis (SPPS).

• Chirality (DL): As a racemic mixture, the coupling kinetics of the D- and L-isomers may differ slightly depending on the chirality of the resin-bound peptide, potentially leading to difficult separations later.

This guide provides a self-validating protocol to maximize yield and purity.

Module 1: Pre-Coupling Checklist (The Foundation)

Before initiating the reaction, verify these parameters to prevent baseline failure.

Parameter	Standard Requirement	Optimization for Boc-Hcy(Bzl)-OH	Why? (Causality)
Solvent System	DMF	DMF / DCM (1:1)	The high lipophilicity of the S-benzyl group requires DCM for optimal solvation, while DMF maintains peptide chain swelling.
Concentration	0.1 - 0.2 M	0.3 M (High Conc.)	Higher concentration drives the bimolecular reaction kinetics, overcoming the steric barrier of the bulky side chain.
Activation Time	0.5 - 2 min	Pre-activation: 30 sec	Minimizes the lifetime of the active ester in the absence of the amine, reducing hydrolysis risk while ensuring immediate reactivity.
Resin Swelling	DCM (20 min)	DCM (30 min) + DMF Wash	Proper swelling is critical. Hcy derivatives are prone to aggregation; the resin sites must be fully accessible.

Module 2: Activation Strategies (The Core)

We recommend two distinct protocols. Protocol A is for standard couplings. Protocol B is the "Power User" method for difficult sequences or low-loading resins.

Protocol A: The Carbodiimide Standard (DIC/Oxyma)

Best for: Routine synthesis, minimizing potential racemization (though less critical for DL mixtures).

• Dissolve: 3.0 eq Boc-Hcy(Bzl)-OH and 3.0 eq Oxyma Pure in DMF/DCM (1:1).

• Activate: Add 3.0 eq DIC (Diisopropylcarbodiimide).

• Pre-activate: Shake for exactly 30 seconds .

• Couple: Add to resin. Reaction time: 60–90 minutes .

• Monitor: Perform Kaiser Test. If slightly blue, proceed to Double Coupling.

Protocol B: The High-Efficiency Method (HATU/DIEA)

Best for: Sterically hindered sequences, maximizing yield of the bulky Hcy residue.

• Dissolve: 3.0 eq Boc-Hcy(Bzl)-OH in DMF.

• Base: Add 6.0 eq DIEA (Diisopropylethylamine).

• Activate: Add 2.9 eq HATU.

• Couple: React immediately (within 1 min of mixing) for 45–60 minutes .

  • Note: HATU generates the OAt-active ester, which is faster and less sensitive to steric hindrance than OBt esters.

Visualizing the Activation Pathway

The following diagram illustrates the chemical pathway and decision points for the coupling cycle.

Figure 1: The Optimized Coupling Cycle. Note the critical decision point at the Kaiser Test.

Module 3: Troubleshooting & FAQs

Q1: My coupling yield is consistently low (<80%). What is happening?

Diagnosis: This is likely due to Aggregation or Steric Shielding . The benzyl group on the homocysteine is large. Fix:

• Switch Solvent: Use a "Magic Mixture" of DMF/DCM/NMP (1:1:1) to disrupt hydrogen bonding.

• Chaotropic Salts: Add 0.1 M LiCl or KSCN to the coupling mixture. This disrupts beta-sheet formation on the resin, making the N-terminus accessible.

• Double Coupling: Do not extend the time; instead, drain and add fresh reagents. Two 45-minute couplings are superior to one 2-hour coupling.

Q2: I am seeing "deletion sequences" in my Mass Spec.

Diagnosis: Incomplete coupling of the Hcy residue. Fix: Use Protocol B (HATU) . The 7-azabenzotriazole (At) leaving group facilitates a "neighboring group effect" that accelerates coupling even in sterically demanding environments.

Q3: How do I remove the S-benzyl group? TFA didn't work.

Technical Clarification: This is a common misconception.

• TFA (Trifluoroacetic acid) removes the Boc group (N-terminus) but leaves the S-benzyl group intact.

• HF (Hydrofluoric Acid) or TFMSA (Trifluoromethanesulfonic acid) is required to remove the S-benzyl group.[1]

• Warning: If you use HF, you generate benzyl cations (

  ). These are potent alkylating agents that will re-attach to Cys, Met, or Trp residues. You must use scavengers (p-cresol or p-thiocresol) in the cleavage cocktail.

Q4: Why use S-benzyl protection if it's so hard to remove?

Answer: It provides superior stability. Other protecting groups (like Trt or Acm) can be premature labile or require oxidative removal. S-benzyl prevents Homocysteine Thiolactone formation.

• Mechanism:[1][2] Free homocysteine (with a free SH and COOH) rapidly cyclizes to form a thiolactone, terminating peptide synthesis. The stable Benzyl ether prevents this intramolecular attack.

Troubleshooting Logic Tree

Figure 2: Diagnostic logic for common failure modes.

Module 4: Post-Coupling Analysis

After cleavage (HF/TFMSA) and lyophilization, verify the product:

• HPLC: Expect two peaks if the peptide is short and the chiral center affects retention time (DL mixture). If the peptide is long, the D and L isomers may co-elute.

• Mass Spectrometry:

  • Target Mass: [M+H]+

  • Watch for +90 Da: Indicates incomplete removal of Benzyl or re-alkylation.

  • Watch for -18 Da: Indicates Thiolactone formation (rare with Bzl protection, but possible if Bzl was lost prematurely).

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][3][4] Chemical Reviews. (Authoritative review on S-benzyl stability and cleavage conditions).

• Albericio, F., & Tyley, A. (2013). "Coupling Reagents and Strategies." Novabiochem Peptide Synthesis Guide. (Standard protocols for DIC/Oxyma and HATU).

• Merrifield, B. (1963). "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide." Journal of the American Chemical Society. (Foundational text on SPPS and Benzyl protection).

• PubChem. (2025).[5] "Boc-S-benzyl-DL-homocysteine Compound Summary." (Chemical properties and safety data).

For further assistance, please reply to this thread or contact the lab manager.

Sources

• 1. peptide.com [peptide.com]
• 2. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 3. chemimpex.com [chemimpex.com]
• 4. peptide.com [peptide.com]
• 5. (+-)-Homocysteine | C4H9NO2S | CID 778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Removal of tert-butyl cations during Boc cleavage with scavengers.

Topic: Removal of tert-butyl cations during Boc/Side-chain Cleavage Document ID: TSC-PEP-004 Last Updated: 2026-02-02

Introduction: The "Cation War"

Welcome to the Peptide Chemistry Technical Support Center. You are likely here because you are planning a cleavage reaction or have observed unexpected mass adducts (+56 Da) in your mass spectrometry data.

The Core Problem: When you remove a Boc group (N-terminal) or a tert-butyl side-chain protection (e.g., on Ser, Thr, Tyr, Asp, Glu) using Trifluoroacetic Acid (TFA), the protecting group does not simply vanish. It is released as a highly reactive, electrophilic tert-butyl carbocation (

) .

In the absence of a "scavenger," this cation will attack the most electron-rich (nucleophilic) parts of your peptide—specifically Tryptophan, Methionine, Cysteine, and Tyrosine —resulting in irreversible alkylation.

The Solution: Scavengers are "sacrificial nucleophiles." They are added to the cleavage cocktail to react with the

faster than your peptide side chains can.

Mechanism & Theory

The following diagram illustrates the kinetic competition between your scavenger and your peptide.

Figure 1: The Kinetic Competition. Successful cleavage relies on the scavenger reacting with the

cation (Green path) faster than the peptide side chains (Red path).

Scavenger Selection Guide

Not all scavengers are equal. Use this table to select the correct components for your cleavage cocktail.

Scavenger	Chemical Name	Role & Mechanism	Critical For	Notes
Water		Hydrolysis of cations; prevents TFA ester formation.	All Peptides	Essential. Without water, TFA forms reactive esters with Ser/Thr.
TIS / TIPS	Triisopropylsilane	Hydride donor. Reduces carbocations to inert alkanes (isobutane).	General Use	The modern standard. Less toxic than thiols.
EDT	1,2-Ethanedithiol	Potent nucleophile (thiol).	Trp, Cys, Met	Warning: Stench is overpowering. Required if you have Trp/Cys.[1]
Thioanisole	Thioanisole	Soft nucleophile; accelerates removal of Pbf/Pmc (Arg).	Arg, Met, Trp	Helps reduce Met-oxide back to Met.
Phenol	Phenol	Traps cations via ring alkylation.	Tyr, Trp	Protects Tyrosine and Tryptophan rings.
DODT	3,6-Dioxa-1,8-octanedithiol	Alternative to EDT.	Trp, Cys	Less smelly substitute for EDT.

Cocktail Selection Matrix

Do not guess. Select your cocktail based on the amino acid sequence of your peptide.[2]

Sequence Features	Recommended Cocktail	Composition (v/v)
Standard (No Cys, Met, Trp)	Standard Cleavage	95% TFA, 2.5% TIS, 2.5%
Sensitive (Contains Trp, Tyr, Met, Cys)	Reagent K	82.5% TFA, 5% Phenol, 5% , 5% Thioanisole, 2.5% EDT
Odor-Sensitive (Contains Trp/Tyr, but no Met)	Reagent B	88% TFA, 5% Phenol, 5% , 2% TIS
High Methionine (Prone to oxidation)	Reagent H	81% TFA, 5% Phenol, 5% Thioanisole, 2.5% EDT, 3% , 2% DMS, 1.5%

Tech Tip: If your peptide contains Arginine (Arg) protected by Pbf or Pmc, the cleavage time must be extended (2–4 hours), making scavengers even more critical to prevent long-term exposure damage.

Troubleshooting & FAQs

Scenario 1: "I see a +56 Da mass shift on my Tryptophan."

Diagnosis: This is tert-butylation of the indole ring. Cause: Insufficient scavenging power. The

cation attacked the electron-rich indole ring of Trp. Solution:

• Switch to Reagent K .[3] The combination of EDT and Phenol is specifically designed to protect Trp.

• Ensure you are using Fmoc-Trp(Boc)-OH during synthesis. The Boc group on the indole nitrogen protects the ring during synthesis, but during cleavage, it leaves. The scavenger must be present immediately.

Scenario 2: "My Methionine residue shows a +16 Da shift."

Diagnosis: Methionine Oxidation (Met

Met-Sulfoxide). Cause: Reactive oxygen species or insufficient reduction during cleavage. Solution:

• Use Thioanisole or EDT in your cocktail; they act as reducing agents.

• If the problem persists, use Reagent H (contains Ammonium Iodide and Dimethyl Sulfide), which actively reduces sulfoxides back to Methionine during the cleavage step.

Scenario 3: "My peptide smells like rotten eggs and I can't get rid of it."

Diagnosis: Residual EDT (Ethanedithiol). Cause: EDT is lipophilic and binds strongly to hydrophobic peptides. Solution:

• Perform the Cold Ether Precipitation (Protocol below) at least 3 times.

• Lyophilize from a dilute acetic acid solution, which helps sublime the thiols.

Scenario 4: "Can I use TIS and TIPS interchangeably?"

Answer: Generally, yes.[4]

• TIS = Triethylsilane (often used, but TIS in literature usually refers to Triisopropylsilane).

• TIPS = Triisopropylsilane.[3]

• Tech Note: TIPS is bulkier and slightly more stable, making it the preferred hydride donor in modern protocols.

Standard Operating Protocol: Reagent K Cleavage

Purpose: Global deprotection and resin cleavage for peptides containing Cys, Met, Trp, or Tyr.

Materials:

• TFA (Fresh, HPLC grade)

• Phenol (Crystalline)

• Thioanisole[1][2][3][4][5][6][7]

• 1,2-Ethanedithiol (EDT)[2][3]

• Cold Diethyl Ether (or MTBE) stored at -20°C.[8]

Procedure:

• Preparation: In a fume hood, prepare Reagent K fresh:

  • 8.25 mL TFA[4]

  • 0.5 g Phenol (solid)

  • 0.5 mL Water

  • 0.5 mL Thioanisole

  • 0.25 mL EDT

  • Total Volume: ~10 mL (Sufficient for 1g of resin)

• Cleavage: Add Reagent K to your dry resin.

• Incubation: Shake gently for 2 to 3 hours at room temperature.

  • Note: If the peptide has multiple Arg(Pbf) residues, extend to 4 hours.

• Filtration: Filter the resin through a fritted glass funnel or polypropylene cartridge. Collect the filtrate (which contains your peptide) in a round-bottom flask.[7]

• Precipitation (The Wash):

  • Concentrate the TFA filtrate to ~2 mL using a stream of nitrogen (do not rotovap to dryness if possible).

  • Add 10 volumes (20 mL) of ice-cold Diethyl Ether or MTBE.

  • The peptide should precipitate as a white solid.[9]

• Centrifugation: Centrifuge at 3000 rpm for 5 mins. Decant the ether (which contains the scavengers and t-butyl-scavenger adducts).

• Repeat: Resuspend the pellet in fresh cold ether and centrifuge again. Repeat 3 times total to ensure all EDT and Phenol are removed.

References

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research.

  • Seminal paper defining Reagent K.

• Merck/MilliporeSigma. Fmoc Resin Cleavage and Deprotection Protocols. Technical Bulletin.

  • Authoritative source for Reagent B and standard cleavage r

• ThermoFisher Scientific. Introduction to Cleavage Techniques. Peptide Synthesis Technical Guide.

  • Detailed overview of scavenger mechanisms and troubleshooting.

• Lundt, B. F., et al. (1978). Selective removal of the N-alpha-benzyloxycarbonyl group in peptide synthesis. International Journal of Peptide and Protein Research.

  • Foundational work on acidolytic cleavage mechanisms.

Sources

• 1. peptide.com [peptide.com]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. peptide.com [peptide.com]
• 4. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 5. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. peptide.com [peptide.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Purification strategies for peptides containing S-benzyl-homocysteine

Status: Operational Agent: Senior Application Scientist (Ph.D. in Peptide Chemistry) Ticket Subject: Strategies for purifying hydrophobic, sulfur-rich peptides (hCys(Bzl)).

Introduction: The "Hydrophobic Wall" & The Sulfur Trap

Welcome to the technical support center. You are likely here because your peptide containing S-benzyl-homocysteine (hCys(Bzl)) is behaving poorly on the HPLC.

The Chemical Reality: hCys(Bzl) introduces two distinct challenges to purification:

• Extreme Hydrophobicity: The benzyl group, combined with the extra methylene group of the homocysteine backbone (compared to Cysteine), significantly increases the retention time and aggregation potential of the peptide.

• Sulfur Reactivity: Even with the benzyl protection, the sulfur atom is a "soft" nucleophile prone to oxidation (sulfoxide formation), leading to mass shifts (+16 Da) and peak broadening.

This guide abandons generic advice. We will focus on the specific causal links between the hCys(Bzl) moiety and your chromatographic results.

Module 1: Solubility & Sample Preparation (The Pre-HPLC Bottleneck)

The Issue: "My peptide precipitates when I add Buffer A." The Cause: hCys(Bzl) promotes beta-sheet formation and hydrophobic collapse. Standard aqueous buffers (0.1% TFA) are often insufficient to solvate the benzyl ring stacking.

Protocol: The "Disaggregation" Solubilization Strategy

Do not inject a cloudy sample. It will foul your column and yield poor resolution.

Solvent Class	Recommended Agent	Mechanism of Action
Chaotropes	6M Guanidine HCl or 8M Urea	Disrupts hydrogen bonding networks; ideal for aggregated peptides.
Fluorinated Alcohols	HFIP (Hexafluoroisopropanol)	The "Nuclear Option." Solvates the peptide backbone, breaking secondary structures induced by hCys(Bzl).
Organic Polar	DMSO or DMF	Solvates the hydrophobic benzyl side chains.

Step-by-Step Solubilization:

• Dry Weigh: Weigh the crude peptide.

• Organic Wetting: Add a minimal volume of HFIP or DMSO (e.g., 50-100 µL per mg). Vortex until translucent.

  • Note: HFIP is volatile and compatible with RP-HPLC if diluted. DMSO causes a large solvent front peak; keep injection volume low.

• Aqueous Dilution: Slowly add Buffer A (0.1% TFA/Water) while vortexing. Stop if turbidity appears.

• Centrifugation: Spin at 10,000 x g for 5 minutes. Inject only the supernatant.

Module 2: Chromatographic Separation (The Core)

The Issue: "My peak is broad/tailing, or elutes too late (high %B)." The Cause: The benzyl group interacts strongly with C18 alkyl chains. The extra methylene in homocysteine increases conformational freedom, leading to slow mass transfer.

Strategic Column Selection

• Avoid: Standard C18 (100 Å) for peptides >15 residues containing hCys(Bzl). The interaction is too strong.

• Recommended: C4 or C8 bonded phases with wide pores (300 Å). This reduces the hydrophobic interaction surface area, allowing the peptide to elute earlier with sharper peak shape.

The "Thermal Shift" Technique

Heating the column is the single most effective intervention for hCys(Bzl) peptides.

• Temperature: Set column oven to 60°C .

• Benefit: Reduces solvent viscosity and increases the kinetic energy of the peptide, disrupting hydrophobic aggregation on the column.

• Risk: High heat can accelerate oxidation. Mitigation: Ensure buffers are degassed (see Module 3).

Visualizing the Purification Logic

Figure 1: Decision tree for maximizing recovery of hydrophobic hCys(Bzl) peptides.

Module 3: Stability & Impurity Profiling (The Sulfur Issues)

The Issue: "I see a satellite peak +16 Da from my main peak." The Cause: Methionine/Homocysteine Sulfoxide. The sulfur atom in hCys(Bzl) has oxidized. This often happens during purification if buffers contain dissolved oxygen.

Troubleshooting Guide: Oxidation Control

Parameter	Recommendation	Why it works
Buffer pH	Maintain pH < 3 (TFA)	Oxidation is slower at acidic pH. Avoid phosphate buffers at pH 7 unless necessary.
Degassing	Helium sparge or vacuum sonication	Removes dissolved oxygen from the mobile phase.
Scavengers	Add 5mM Methionine to fractions	"Sacrificial" methionine absorbs free radicals in the collection tube.
Temperature	Keep collected fractions at 4°C	While the column runs hot (60°C) for separation, the collection should be cold to stop reactions.

The Issue: "I see a 'doublet' peak with identical mass." The Cause: Racemization. Homocysteine is prone to epimerization (L-hCys

D-hCys) during the coupling steps of synthesis.

• Diagnosis: Isolate both peaks. If they have the same mass but distinct retention times (often separated by 1-2 minutes), they are likely diastereomers.

• Resolution: Flatten the gradient (e.g., 0.5% B per minute) to maximize resolution between the L- and D-forms.

FAQ: Senior Scientist's Corner

Q: Can I remove the S-benzyl group with TFA? A: No. The S-benzyl group is stable to standard TFA cleavage cocktails. It requires strong acids like HF (Hydrofluoric acid) or TFMSA, or reduction via Sodium/Liquid Ammonia to remove. If you intended to have a free thiol, you likely used the wrong protecting group (use Trt or Acm for TFA lability). If the Bzl group is a permanent modification, proceed with the protocols above.

Q: Why does my peak disappear when I use a C18 column? A: It likely didn't elute. The hydrophobic interaction was irreversible under your gradient conditions. Switch to a C4 column or use Isopropanol as a modifier in Mobile Phase B (e.g., 50% ACN / 50% IPA) to increase the elution strength.

References

• Agilent Technologies. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Agilent Application Notes.[1] Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2002). High-Performance Liquid Chromatography of Peptides and Proteins: Separation, Analysis, and Conformation.[2][3] CRC Press. (Standard text on peptide hydrophobicity and temperature effects).

Sources

• 1. agilent.com [agilent.com]
• 2. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. renyi.hu [renyi.hu]

Stability issues with Boc-S-benzyl-DL-homocysteine during storage

Welcome to the technical support center for Boc-S-benzyl-DL-homocysteine. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues encountered during the storage and handling of this critical reagent. Our goal is to provide you with the expertise and practical solutions to ensure the integrity of your experiments.

Introduction: Understanding the Molecule

Boc-S-benzyl-DL-homocysteine is a derivative of the amino acid homocysteine, featuring a tert-butyloxycarbonyl (Boc) protecting group on the amine and a benzyl group protecting the sulfur atom. This structure enhances its stability and utility in peptide synthesis and other medicinal chemistry applications.[1][2] However, like many complex organic molecules, its stability can be compromised under suboptimal storage conditions. This guide will walk you through the potential degradation pathways and provide actionable troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Boc-S-benzyl-DL-homocysteine?

For long-term stability, it is recommended to store Boc-S-benzyl-DL-homocysteine at -20°C in a tightly sealed container, protected from light and moisture.[3][4] For short-term use, storage at 2-8°C is acceptable. Avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

Q2: I've stored the compound as recommended, but I'm seeing unexpected results in my reaction. Could the starting material have degraded?

Yes, even under recommended conditions, slow degradation can occur over extended periods. The primary culprits are oxidation of the thioether, and to a lesser extent, hydrolysis of the Boc group if exposed to acidic contaminants. It is always good practice to assess the purity of the reagent before use, especially if it has been in storage for a long time.

Q3: What are the most likely degradation products of Boc-S-benzyl-DL-homocysteine?

The most common degradation pathway is the oxidation of the sulfur atom in the thioether linkage. This can result in the formation of Boc-S-benzyl-DL-homocysteine sulfoxide and further oxidation to Boc-S-benzyl-DL-homocysteine sulfone . Another potential, though less common, degradation product under acidic conditions is the deprotected S-benzyl-DL-homocysteine .

Q4: How can I check the purity of my Boc-S-benzyl-DL-homocysteine?

The most effective method for assessing purity is High-Performance Liquid Chromatography (HPLC) . A reversed-phase HPLC (RP-HPLC) method can effectively separate the parent compound from its more polar oxidized degradation products. Thin-Layer Chromatography (TLC) can also be used for a quick qualitative check.

Q5: Is racemization a concern during storage?

For a DL-racemic mixture, racemization is not a concern as both enantiomers are already present. However, if you are working with an enantiomerically pure form (L- or D-), racemization can be a concern, particularly if the compound is subjected to harsh pH or temperature conditions during storage or handling.[5][6]

Troubleshooting Guide: Identifying and Resolving Stability Issues

This section provides a structured approach to troubleshooting common problems associated with the stability of Boc-S-benzyl-DL-homocysteine.

Issue 1: Reduced Yield or Incomplete Reaction

• Symptom: Your reaction is not going to completion, or the yield of your desired product is significantly lower than expected.

• Potential Cause: The purity of the Boc-S-benzyl-DL-homocysteine may be compromised, leading to a lower concentration of the active starting material.

• Troubleshooting Steps:

  • Purity Analysis: Perform an HPLC analysis of your stored Boc-S-benzyl-DL-homocysteine. Compare the chromatogram to a reference standard or the certificate of analysis. Look for the presence of additional peaks, particularly those with shorter retention times, which could indicate the presence of more polar degradation products like the sulfoxide.

  • Quantification: If possible, quantify the amount of the parent compound remaining using a calibrated standard curve. This will allow you to adjust the stoichiometry of your reaction accordingly.

  • Use a Fresh Batch: If significant degradation is observed, it is best to use a fresh, unopened batch of the reagent for critical experiments.

Issue 2: Appearance of Unexpected Byproducts in Your Reaction

• Symptom: You observe unexpected peaks in the HPLC or mass spectrum of your reaction mixture or final product.

• Potential Cause: Degradation products of Boc-S-benzyl-DL-homocysteine may be participating in side reactions. For instance, the sulfoxide derivative may have different reactivity or solubility.

• Troubleshooting Steps:

  • Characterize Byproducts: If possible, isolate and characterize the unexpected byproducts using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Compare their molecular weights to those of potential degradation products (sulfoxide, sulfone).

  • Forced Degradation Study: To confirm the identity of degradation products, you can perform a forced degradation study on a small sample of your Boc-S-benzyl-DL-homocysteine. Exposing the compound to a mild oxidizing agent (e.g., 3% hydrogen peroxide) will intentionally generate the sulfoxide and sulfone, which can then be used as standards to compare with the impurities in your stored material.[7]

Data Presentation: Potential Degradation Products

Compound Name	Molecular Weight ( g/mol )	Potential Cause of Formation	Relative Polarity
Boc-S-benzyl-DL-homocysteine	325.43	-	Parent Compound
Boc-S-benzyl-DL-homocysteine sulfoxide	341.43	Oxidation	Higher
Boc-S-benzyl-DL-homocysteine sulfone	357.43	Further Oxidation	Highest
S-benzyl-DL-homocysteine	225.31	Acid-catalyzed hydrolysis	Varies

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment

This is a general-purpose RP-HPLC method that can be adapted to assess the purity of Boc-S-benzyl-DL-homocysteine.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 30% B

  • 31-35 min: 30% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase composition (e.g., 1 mg/mL).

Expected Elution Order: The more polar sulfoxide and sulfone degradation products will elute earlier than the parent compound.

Protocol 2: Forced Oxidation Study

This protocol will help generate the sulfoxide and sulfone degradation products for use as analytical standards.

• Dissolve 10 mg of Boc-S-benzyl-DL-homocysteine in 10 mL of a 1:1 mixture of acetonitrile and water.

• Add 100 µL of 3% hydrogen peroxide.

• Stir the reaction at room temperature and monitor its progress by TLC or HPLC every hour.

• Once a significant amount of the starting material has been converted to new, more polar spots/peaks, quench the reaction by adding a small amount of sodium sulfite solution.

• This solution, containing a mixture of the parent compound and its oxidized derivatives, can be injected into the HPLC to identify the retention times of the degradation products.

Visualizing Degradation Pathways and Workflows

Caption: Workflow for assessing the purity of Boc-S-benzyl-DL-homocysteine.

References

• PubMed. Development and validation of a stability indicating method for S-carboxymethyl-L-cysteine and related degradation products in oral syrup formulation. [Link]

• Jakubowski, H. (2006). Molecular Targeting of Proteins by l-Homocysteine: Mechanistic Implications for Vascular Disease. Physiological Reviews, 86(4), 1143–1185. [Link]

• Olsen, A. K., et al. (2021). Sulfur amino acid restriction, energy metabolism and obesity: a study protocol of an 8-week randomized controlled dietary intervention with whole foods and amino acid supplements. BMC Nutrition, 7(1), 24. [Link]

• Krijt, J., et al. (2019). HPLC Analysis of Homocysteine and Related Compounds. Methods in Molecular Biology, 1866, 15-30. [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1343. [Link]

• Wang, X., et al. (2022). The Changes Occurring in Proteins during Processing and Storage of Fermented Meat Products and Their Regulation by Lactic Acid Bacteria. Foods, 11(16), 2465. [Link]

• ResearchGate. How can we separate diastereomers of larger organic moiety?. [Link]

• Hidalgo, F. J., & Zamora, R. (2019). Amino Acid Degradations Produced by Lipid Oxidation Products. Comprehensive Reviews in Food Science and Food Safety, 18(6), 1935-1951. [Link]

• ResearchGate. Configuration and racemization determination of cysteine residues in peptides by chiral derivatization and HPLC: Application to oxytocin peptides. [Link]

• Chemical Society Reviews. Cysteine protecting groups: applications in peptide and protein science. [Link]

• Scribd. Safe Handling and Storage Guidelines Sulphur. [Link]

• ResearchGate. Sulphur-containing Amino Acids: Protective Role Against Free Radicals and Heavy Metals. [Link]

• PubMed. A Long-Time Stability Study of 50 Drug Substances Representing Common Drug Classes of Pharmaceutical Use. [Link]

• Nature. First HPLC-UV method for the determination of homocysteine thiolactone in human urine after derivatization with 1-benzyl-2-chloropyridinium bromide. [Link]

• PubMed Central. Effect of different packaging methods on the free amino acid profiles of the deep-water rose shrimp (Parapenaeus longirostris) during frozen storage. [Link]

• ResearchGate. Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. [Link]

• UCL Discovery. Isolation of enantiomers via diastereomer crystallisation. [Link]

• European Medicines Agency. Stability testing of existing active substances and related finished products. [Link]

• Semantic Scholar. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Link]

• PubChem. (+-)-Homocysteine. [Link]

• Yanfen Biotech. Proper Storage and Handling Guidelines for Peptides. [Link]

• PubMed. Adequate range for sulfur-containing amino acids and biomarkers for their excess: lessons from enteral and parenteral nutrition. [Link]

• Google Patents.

• Chemistry LibreTexts. Amino Acids Degradation. [Link]

• ResearchGate. A long-time stability study of 50 drug substances representing common drug classes of pharmaceutical use. [Link]

• Almac Group. Unlocking Drug Longevity: The Crucial Role of Stability Studies. [Link]

• MDPI. Comparative Analysis of Collagen-Containing Waste Biodegradation, Amino Acid, Peptide and Carbohydrate Composition of Hydrolysis Products. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Proper Storage and Handling Guidelines for Peptides - Yanfen Biotech [en.yanfenbio.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Troubleshooting Boc Deprotection with Trifluoroacetic Acid (TFA)

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Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize tert-butyloxycarbonyl (Boc) protecting group chemistry. Here, we address one of the most critical and occasionally frustrating steps in chemical synthesis: the acid-catalyzed removal of the Boc group using trifluoroacetic acid (TFA). While robust, this reaction can be prone to incompleteness and side reactions if not properly controlled.

This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose, solve, and prevent common issues, ensuring the integrity and yield of your synthesis.

Troubleshooting Guide: Addressing In-Experiment Issues

This section is dedicated to resolving problems as they arise during your workflow. Each question addresses a specific experimental observation and provides a structured approach to identifying the root cause and implementing a solution.

Q1: My reaction analysis (HPLC/TLC) shows significant starting material remaining. Why is my Boc deprotection incomplete and what should I do?

Incomplete Boc deprotection is a common issue that typically points to insufficient acid activity or suboptimal reaction conditions.[1]

Immediate Diagnostic Steps:

• Confirm Analysis: First, ensure your analytical method (e.g., HPLC, TLC, LC-MS) is accurately resolving the starting material and the product. The product amine salt will have a significantly different retention time and Rf value.

• Reaction Monitoring: The most effective way to diagnose this is to monitor the reaction's progress. For solid-phase peptide synthesis (SPPS), a qualitative Kaiser (ninhydrin) test can detect the presence of the newly formed free primary amine.[2] A positive blue color indicates successful deprotection, while yellow beads suggest failure.[2] For solution-phase synthesis, taking time points for analysis by TLC or HPLC is crucial.[2][3]

Common Causes & Solutions:

• Insufficient TFA Concentration or Stoichiometry: The mechanism of Boc removal is acid-catalyzed.[4][5] If the concentration of TFA is too low, the reaction kinetics will be slow, leading to incomplete conversion in the allotted time. Standard protocols often call for 25-50% TFA in a solvent like dichloromethane (DCM).[2][6][7]

  • Solution: If the reaction has stalled, you can add more TFA. For future runs, increase the TFA concentration. A typical procedure involves a 5-minute pre-wash followed by a 15-25 minute main deprotection step with 50% TFA in DCM.[6]

• Suboptimal Reaction Time & Temperature: While many deprotections are complete within 30-60 minutes at room temperature, sterically hindered substrates or less reactive carbamates may require more forcing conditions.[1][8]

  • Solution: Extend the reaction time, monitoring every 30-60 minutes. If the reaction is still sluggish, a modest increase in temperature (e.g., to 30-40°C) can be effective, but must be done cautiously to avoid side reactions.

• Presence of Water: Anhydrous conditions are important. Water can reduce the effective acidity of the reaction mixture.

  • Solution: Use anhydrous solvents and fresh, high-purity TFA. Store TFA under an inert atmosphere and away from moisture.

Workflow: Optimizing a Stalled Boc Deprotection

Caption: A decision tree for troubleshooting incomplete Boc removal.

Q2: My mass spectrometry results show unexpected higher mass peaks. What kind of side reactions are occurring?

The presence of adducts, particularly M+56 (tert-butyl), is a tell-tale sign of side reactions caused by the highly reactive tert-butyl cation generated during deprotection.[7][9][10]

The Underlying Mechanism:

The acid-catalyzed cleavage of the Boc group liberates a free amine via a carbamic acid intermediate, but it also produces a highly electrophilic tert-butyl cation (t-Bu⁺).[4][5][9] This cation will aggressively alkylate any available nucleophiles.[7][9]

Caption: Mechanism of TFA-mediated Boc deprotection and scavenger action.

Commonly Affected Amino Acids:

Certain amino acid side chains are particularly susceptible to t-butylation:[2][7][9]

• Tryptophan (Trp): The indole ring is highly nucleophilic.

• Methionine (Met): The thioether can be alkylated to form a sulfonium ion.

• Cysteine (Cys): The free thiol is an excellent nucleophile, readily forming an S-tert-butyl thioether.[10]

• Tyrosine (Tyr): The activated phenol ring can be alkylated.

Solution: The Use of Scavengers

To prevent these side reactions, the cleavage solution must include "scavengers"—compounds that are more nucleophilic than the sensitive residues in your product and can effectively trap the tert-butyl cation.[11] The choice of scavenger depends on the specific residues present in your molecule.

Scavenger	Target Residue(s) / Side Reaction	Typical Concentration (v/v)	Notes
Water	General scavenger, helps suppress various side reactions.	2.5 - 5%	Included in many standard cocktails. Do not use with Trp-containing peptides as it can promote side reactions.[12]
Triisopropylsilane (TIS)	Trityl and other protecting group cations, reduces oxidation.	1 - 5%	Very effective "cation trap". Often used in combination with water.
1,2-Ethanedithiol (EDT)	Trp, Cys. Excellent for t-butyl cations.	2.5 - 5%	Highly effective but has a strong, unpleasant odor. Assists in removing trityl groups from cysteine.
Thioanisole	Arg(Mtr/Pmc/Pbf), general cation scavenger.	2 - 5%	Helps accelerate the removal of sulfonyl-based Arg protecting groups.
Phenol	General scavenger, suppresses Tyr alkylation.	2 - 5%	Can cause side reactions with Trp if used as the sole scavenger.
Dithiothreitol (DTT)	Cys. Reduces disulfide bonds.	5% (w/v)	A less odorous alternative to EDT for some applications.[13][14]

This table summarizes common scavengers. The optimal "cleavage cocktail" often involves a combination of these reagents. Always prepare cleavage cocktails fresh before use.[12]

Q3: After removing the TFA under vacuum, my product is an oil or gum that is difficult to handle and purify. How can I improve my work-up procedure?

Obtaining the deprotected amine as a clean, solid trifluoroacetate salt is key for downstream applications. Oily products often result from residual scavengers, side products, or the inherent physical properties of the molecule.

Recommended Work-up Protocol:

• Concentrate the Reaction: After the reaction is complete, reduce the volume of the TFA/DCM solution using a rotary evaporator.[11] Caution: Ensure your vacuum pump is compatible with acidic vapors. A cold trap is essential.

• Precipitation with Cold Ether: The most common method to isolate the product is precipitation.

  • Transfer the concentrated residue into a centrifuge tube.

  • Add a large volume (typically 10-20 times the volume of the residue) of cold diethyl ether or methyl t-butyl ether (MTBE).[11]

  • Vortex or agitate the mixture thoroughly. The product should precipitate as a solid.

  • Cool the suspension (e.g., -20°C) for 15-30 minutes to maximize precipitation.

• Isolate and Wash:

  • Centrifuge the suspension to pellet the solid product.

  • Carefully decant the ether, which contains the soluble scavengers and byproducts.

  • Wash the pellet 2-3 more times with cold ether to remove all residual TFA and scavengers.

• Dry the Product: Dry the resulting solid product under high vacuum.

Troubleshooting the Work-up:

• If the product remains oily: This may indicate it is not precipitating well in ether. Try triturating with other non-polar solvents like hexanes or a mixture of ether/hexanes.

• For water-soluble amines: If your product is highly polar, an alternative is to neutralize the crude reaction mixture with a base (e.g., saturated NaHCO₃ solution) and perform an aqueous extraction, though this can be complicated by emulsions.[3][8] Using a basic resin like Amberlyst A21 can also be an effective way to neutralize and purify the product without an aqueous work-up.[15]

Frequently Asked Questions (FAQs)

Q: What is the standard concentration of TFA for Boc removal? A: A concentration of 25% to 50% TFA in an appropriate solvent, most commonly dichloromethane (DCM), is standard for most substrates.[2][6][7] For solid-phase synthesis, 50% TFA/DCM is frequently used for a 20-30 minute deprotection cycle.[6]

Q: Is it possible to selectively remove a Boc group in the presence of other acid-labile groups like t-butyl ethers or esters? A: Yes, selective deprotection is possible due to the relative acid lability of protecting groups. The Boc group is generally one of the most sensitive to acid.[9] Using milder acidic conditions, such as 10-20% TFA in DCM or 4M HCl in dioxane, often allows for the removal of the Boc group while leaving more robust acid-labile groups like tert-butyl esters or ethers intact, especially if the reaction is carefully monitored and stopped upon consumption of the starting material.[16]

Q: Can I re-treat my sample if I discover the deprotection was incomplete after work-up? A: Yes. If you have isolated your material and confirmed the presence of unreacted Boc-protected starting material, you can re-subject the mixture to the deprotection conditions.[3] Simply dissolve the crude material in the TFA/DCM/scavenger cocktail and run the reaction again, ensuring sufficient time for completion.

Q: What are the critical safety precautions when working with TFA? A: Trifluoroacetic acid is a strong, corrosive acid with high vapor pressure.[17] Always handle TFA in a well-ventilated chemical fume hood.[18] Wear appropriate personal protective equipment (PPE), including a lab coat, splash goggles, and acid-resistant gloves (butyl rubber or Viton are recommended).[18] Have an appropriate spill kit and neutralizer (such as sodium bicarbonate) readily available. Avoid inhalation of vapors and direct contact with skin and eyes.[17]

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Supporting Information for Polymer Chemistry. The Royal Society of Chemistry. [Link]

• BOC Protection and Deprotection. J&K Scientific LLC. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Boc deprotection conditions tested. ResearchGate. [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Publications - Organic Process Research & Development. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. [Link]

• How to do work-up of a BOC deprotection reaction by TFA? ResearchGate. [Link]

• Cleavage Cocktails; Reagent B. Aapptec. [Link]

• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate. [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. The Royal Society of Chemistry. [Link]

• Boc Removals with TFA in Peptide Synthesis. Reddit. [Link]

• Boc Deprotection - TFA Examples. Common Organic Chemistry. [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). Carl ROTH. [Link]

• Hazard Summary: Trifluoroacetic Acid. New Jersey Department of Health. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. jk-sci.com [jk-sci.com]
• 6. chempep.com [chempep.com]
• 7. peptide.com [peptide.com]
• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]
• 14. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. nj.gov [nj.gov]
• 18. carlroth.com [carlroth.com]

Reference Data & Comparative Studies

A Tale of Two Homocysteines: A Senior Application Scientist's Guide to Boc-S-benzyl-DL-homocysteine vs. Fmoc-S-trityl-L-homocysteine in Peptide Synthesis

For Immediate Publication

To: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist's Desk Subject: A Comparative Guide to the Strategic Incorporation of Homocysteine Analogs in Solid-Phase Peptide Synthesis

Executive Summary: The Strategic Imperative of Homocysteine Analogs

In the landscape of therapeutic peptide development and chemical biology, the incorporation of non-proteinogenic amino acids is a cornerstone of innovation. Homocysteine, a homolog of cysteine, offers a unique structural motif that can profoundly influence the conformational and biological properties of a peptide. The choice of the protected homocysteine building block is a critical decision that dictates the entire synthetic strategy. This guide provides an in-depth, objective comparison of two widely utilized homocysteine derivatives: Boc-S-benzyl-DL-homocysteine and Fmoc-S-trityl-L-homocysteine. We will dissect the fundamental chemical principles, compare their performance in solid-phase peptide synthesis (SPPS), and provide actionable experimental protocols to guide your research.

At a Glance: A Comparative Overview

Feature	Boc-S-benzyl-DL-homocysteine	Fmoc-S-trityl-L-homocysteine
α-Amino Protecting Group	Boc (tert-butyloxycarbonyl)	Fmoc (9-fluorenylmethyloxycarbonyl)
Sulfur Protecting Group	Benzyl (Bzl)	Trityl (Trt)
Stereochemistry	Racemic (DL mixture)	Enantiomerically Pure (L)
SPPS Strategy	Boc/Bzl	Fmoc/tBu
α-Amino Deprotection	Acid-labile (e.g., 50% TFA in DCM)[1]	Base-labile (e.g., 20% piperidine in DMF)[2]
Final Cleavage/Deprotection	Strong acid (e.g., HF, TFMSA)[3][4]	Moderate acid (e.g., TFA with scavengers)[5]
Orthogonality	Not fully orthogonal; relies on differential acid lability[3]	Fully orthogonal[6]
Key Advantage	Cost-effective for certain applications; can mitigate aggregation in some sequences.[1]	Milder synthesis conditions, compatible with sensitive modifications.[6][7]
Key Disadvantage	Harsh final cleavage; use of a racemic mixture leads to diastereomeric products.	Higher cost of reagents; potential for side reactions like piperidine adduct formation with C-terminal cysteine/homocysteine.[8]

The Underlying Chemistry: A Tale of Two Orthogonal Philosophies

The choice between Boc-S-benzyl-DL-homocysteine and Fmoc-S-trityl-L-homocysteine is fundamentally a choice between two distinct and well-established solid-phase peptide synthesis (SPPS) strategies: the Boc/Bzl and the Fmoc/tBu approaches.

The Boc/Bzl Strategy: A Classic Approach

The Boc/Bzl strategy, the foundational method of SPPS, relies on a graded acid lability for deprotection.[3] The temporary Nα-Boc group is removed with a moderate acid, typically trifluoroacetic acid (TFA), while the more stable side-chain protecting groups, such as the S-benzyl group on homocysteine, require a much stronger acid, like anhydrous hydrogen fluoride (HF), for removal during the final cleavage from the resin.[3][4]

The primary advantage of the Boc strategy can be its ability to mitigate aggregation of the growing peptide chain on the solid support, as the repetitive acid treatments can disrupt secondary structures. However, the requirement for HF, a highly corrosive and hazardous reagent, for the final cleavage is a significant drawback, necessitating specialized equipment and handling procedures.[9]

The Fmoc/tBu Strategy: The Modern Workhorse

The Fmoc/tBu strategy is the most widely used method for SPPS today, primarily due to its milder reaction conditions.[7] This approach offers true orthogonality: the Nα-Fmoc group is labile to a base (typically piperidine), while the side-chain protecting groups, such as the S-trityl group on homocysteine, are removed with a moderate acid (TFA) during the final cleavage.[2][5] This orthogonality allows for the synthesis of peptides with a wider range of post-translational modifications and sensitive residues that would not tolerate the harsh conditions of the Boc/Bzl strategy.[6]

Head-to-Head Performance Comparison

Stereochemical Purity: The DL-Dilemma

A critical and often overlooked difference between these two building blocks is their stereochemistry. Boc-S-benzyl-DL-homocysteine is a racemic mixture, meaning it contains both the D- and L-enantiomers. The incorporation of a racemic amino acid into a peptide chain will result in the formation of diastereomers. These diastereomeric peptides will have different physicochemical properties and can be challenging to separate by standard purification techniques like reverse-phase HPLC.[10] This can significantly complicate downstream applications, especially in a therapeutic context where stereochemical purity is paramount.

In contrast, Fmoc-S-trityl-L-homocysteine is enantiomerically pure, ensuring the stereochemical integrity of the final peptide product. For most applications in drug discovery and biological research, the use of enantiomerically pure building blocks is non-negotiable.

Coupling Efficiency and Side Reactions

Both Boc and Fmoc protected amino acids can generally be coupled with high efficiency using modern coupling reagents. However, the choice of strategy can influence the prevalence of certain side reactions.

With Boc-S-benzyl-DL-homocysteine , the primary concern during coupling is ensuring the complete reaction of both enantiomers. In the subsequent steps, the repetitive TFA deprotection can lead to the gradual cleavage of acid-labile side-chain protecting groups on other residues if not carefully controlled.[6]

For Fmoc-S-trityl-L-homocysteine , a known side reaction, particularly when homocysteine (or cysteine) is at the C-terminus, is racemization and the formation of a 3-(1-piperidinyl)alanine derivative.[8] This occurs via a base-catalyzed elimination of the protected thiol, followed by the addition of piperidine. The use of sterically hindered bases or specific coupling conditions can mitigate this issue.[11]

Deprotection and Cleavage: A Matter of Harshness

The final deprotection and cleavage from the solid support represent the most significant divergence in the practical application of these two building blocks.

Boc-S-benzyl-DL-homocysteine requires anhydrous HF for the removal of the S-benzyl group and cleavage from the resin.[12] This step must be performed in a specialized, HF-resistant apparatus and requires the use of scavengers, such as anisole and p-cresol, to trap the reactive carbocations generated during the cleavage process and prevent side reactions with sensitive residues like tryptophan and methionine.[9][13]

Fmoc-S-trityl-L-homocysteine , on the other hand, undergoes final deprotection and cleavage with a much milder TFA "cocktail".[5] The S-trityl group is readily cleaved by TFA. The cleavage cocktail typically includes scavengers like water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT) to quench the reactive trityl cations and prevent re-attachment to the deprotected thiol or alkylation of other sensitive residues.[5][14][15]

Experimental Workflows: A Practical Guide

Boc-SPPS of a Homocysteine-Containing Peptide

Caption: Boc-SPPS workflow for incorporating Boc-S-benzyl-DL-homocysteine.

Protocol for Boc-SPPS of a Homocysteine-Containing Peptide:

• Resin Loading: Swell the appropriate resin (e.g., Merrifield resin) in dichloromethane (DCM). Couple the first amino acid, which may be Boc-S-benzyl-DL-homocysteine, to the resin.

• Boc Deprotection: Treat the resin with a solution of 50% TFA in DCM for approximately 20-30 minutes to remove the Boc protecting group.[1] Wash the resin thoroughly with DCM.

• Neutralization: Neutralize the resulting trifluoroacetate salt with a solution of 5-10% N,N-diisopropylethylamine (DIEA) in DCM.[3] Wash the resin with DCM.

• Coupling: Couple the next Boc-protected amino acid using a suitable coupling reagent (e.g., DCC/HOBt or HBTU/DIEA). Monitor the coupling reaction for completion (e.g., using the Kaiser test).

• Repeat: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection: After the final coupling and deprotection of the N-terminal Boc group, treat the peptide-resin with anhydrous HF at 0°C for 1-2 hours in the presence of appropriate scavengers (e.g., anisole, p-cresol).[9]

• Purification: After removal of the HF, precipitate the crude peptide with cold diethyl ether. Purify the crude peptide, which will be a mixture of diastereomers, using preparative reverse-phase HPLC.[10]

Fmoc-SPPS of a Homocysteine-Containing Peptide

Caption: Fmoc-SPPS workflow for incorporating Fmoc-S-trityl-L-homocysteine.

Protocol for Fmoc-SPPS of a Homocysteine-Containing Peptide:

• Resin Loading: Swell the appropriate resin (e.g., Rink Amide or Wang resin) in dimethylformamide (DMF). Couple the first amino acid, which may be Fmoc-S-trityl-L-homocysteine, to the resin.

• Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF for approximately 10-20 minutes to remove the Fmoc protecting group.[2] Wash the resin thoroughly with DMF.

• Coupling: Couple the next Fmoc-protected amino acid using a suitable coupling reagent (e.g., HBTU/DIEA or HATU/DIEA). Monitor the coupling reaction for completion (e.g., using the Kaiser test).

• Repeat: Repeat steps 2-3 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection: After the final coupling and deprotection of the N-terminal Fmoc group, treat the peptide-resin with a cleavage cocktail, typically containing 95% TFA and scavengers such as 2.5% water and 2.5% TIS, for 2-4 hours at room temperature.[5]

• Purification: Precipitate the crude peptide with cold diethyl ether. Purify the crude peptide using preparative reverse-phase HPLC.

Conclusion: A Strategic Recommendation

For the majority of applications in modern peptide research and development, Fmoc-S-trityl-L-homocysteine is the superior choice . The use of an enantiomerically pure building block is critical for ensuring the synthesis of a single, well-defined peptide product. The milder conditions of the Fmoc/tBu strategy are more compatible with a wider range of chemical modifications and sensitive amino acids, and the avoidance of hazardous reagents like HF simplifies the synthetic workflow.

Boc-S-benzyl-DL-homocysteine may find niche applications where cost is a primary driver and the resulting diastereomeric mixture can be tolerated or effectively separated. It may also be considered in cases where peptide aggregation is a significant challenge during Fmoc-SPPS, although other strategies to mitigate aggregation within the Fmoc framework are often preferred.

Ultimately, the selection of the appropriate homocysteine derivative is a strategic decision that should be made with a clear understanding of the downstream application and the synthetic capabilities of the laboratory.

References

• Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids - Digital CSIC. Available at: [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: [Link]

• Advances in Fmoc solid-phase peptide synthesis - PMC - NIH. Available at: [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). Available at: [Link]

• Chemoselective synthesis of functional homocysteine residues in polypeptides and peptides. Available at: [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed. Available at: [Link]

• Coupling Reagents - Aapptec Peptides. Available at: [Link]

• A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR - PubMed. Available at: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link]

• Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC - NIH. Available at: [Link]

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC - NIH. Available at: [Link]

• Technical Support Information Bulletin 1124 - Removal of S-Benzyl, Sp-Methylbenzyl, and Sp- Methoxybenzyl Groups - Aapptec Peptides. Available at: [Link]

• Did Homocysteine Take Part in the Start of the Synthesis of Peptides on the Early Earth? Available at: [Link]

• Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study - ResearchGate. Available at: [Link]

• Peptides containing cysteine: the role of scavengers in cleavage cocktail | Biotage. Available at: [Link]

• How to verify location of D- and L- amino acid in a peptide sequence? - ResearchGate. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. Available at: [Link]

• Peptide Coupling Reagents, More than a Letter Soup. Available at: [Link]

• General TFA cleavage of the Trp-containing peptide synthesized on Wang resin. Available at: [Link]

• Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC - NIH. Available at: [Link]

• D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets? - PubMed Central. Available at: [Link]

• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy - ResearchGate. Available at: [Link]

• Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides. Available at: [Link]

• Chemoselective synthesis of functional homocysteine residues in polypeptides and peptides - eScholarship.org. Available at: [Link]

• Did Homocysteine Take Part in the Start of the Synthesis of Peptides on the Early Earth?. Available at: [Link]

• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy - Saurabh Khadse. Available at: [Link]

• Asymmetric Mannich Reaction of α-(2-Nitrophenylsulfenyl)imino Acetamide: A Cyclization-Driven Process - MDPI. Available at: [Link]

Sources

• 1. chempep.com [chempep.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. digital.csic.es [digital.csic.es]
• 9. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 14. biotage.com [biotage.com]
• 15. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Strategies for Homocysteine Incorporation in Peptides: A Technical Guide

Executive Summary: The "Thiolactone Trap"

Homocysteine (Hcy) is a critical non-proteinogenic amino acid, often required for native chemical ligation (NCL), peptide stapling, or studying oxidative stress markers. However, its incorporation into peptides is notoriously difficult compared to its homolog, Cysteine.

The core challenge is the S-to-N acyl shift . Unlike Cysteine, which forms a 4-membered thiazolidine transition state (strained and reversible), Homocysteine forms a 5-membered thiolactone ring.[1] This cyclization is thermodynamically favorable and kinetically rapid, particularly during the basic conditions of Fmoc removal (piperidine treatment) or activation.

This guide moves beyond standard protocols to evaluate three distinct methodologies for introducing Hcy, ranging from optimized direct synthesis to post-synthetic chemical editing.

Comparative Analysis of Methods

We evaluate three primary strategies: Direct SPPS , Methionine Demethylation , and Thiolactone Ring Opening .

Feature	Method A: Direct SPPS (Optimized)	Method B: Met-to-Hcy Conversion	Method C: Thiolactone Opening
Primary Mechanism	Stepwise assembly using protected Hcy building blocks.	Synthesis with Met, followed by S-alkylation and demethylation.[2][3]	Nucleophilic attack of an amine on Homocysteine Thiolactone (HTL).
Best Application	Short-to-medium peptides with internal Hcy residues.	Long peptides, "difficult" sequences, or late-stage functionalization.	N-terminal Hcy introduction or Lysine side-chain modification.
Key Risk	Thiolactone formation (S-to-N shift) leading to chain termination or deletion sequences.	Incomplete demethylation; side reactions with Trp/Met/Cys if not protected.	Limited to N-terminus or side chains; cannot insert into backbone easily.
Yield Potential	Moderate (Sequence dependent).	High (Chemoselective transformation).	High (for specific conjugation).
Purity Profile	Often contains "Hcy-deletion" impurities.	High purity, provided the conversion is quantitative.	Very high for small molecule conjugation.

Visualizing the Challenge & Solutions

Diagram 1: The Thiolactone Trap & Conversion Pathways

The following diagram illustrates the failure mode of standard Hcy synthesis and the rescue pathway via Methionine conversion.

Caption: Comparison of the "Thiolactone Trap" in direct SPPS (Red path) versus the stable Methionine conversion route (Green path).

Detailed Methodologies

Method A: Optimized Direct SPPS (The "Orthogonal" Approach)

Best for: Routine synthesis of sequences <15 residues.

Standard Fmoc-Hcy(Trt)-OH is risky because the Trityl group is removed during final cleavage, but the S-to-N shift can occur if the Trt group is unstable or if pre-activation is too slow. A superior alternative is Fmoc-Hcy(StBu)-OH (S-tert-butylthio), which keeps the thiol protected until a specific reduction step, preventing thiolactone formation during chain assembly.

Protocol:

• Resin Selection: Use low-loading resins (e.g., Chlorotrityl, 0.3–0.4 mmol/g) to minimize aggregation.

• Coupling: Use Fmoc-Hcy(StBu)-OH .

  • Activator: DIC/Oxyma (Avoid bases like DIPEA during coupling if possible to reduce racemization).

  • Time: 60 min double coupling.

• Fmoc Removal: Use 0.1 M HOBt in 20% Piperidine/DMF .

  • Why: HOBt suppresses the basicity slightly and reduces aspartimide formation and potential S-to-N shifting by "buffering" the reaction environment.

• Cleavage: Standard TFA/TIS/H2O (95:2.5:2.5). The StBu group remains intact.

• Post-Cleavage Deprotection:

  • Dissolve peptide in phosphate buffer (pH 8.0).

  • Add DTT (Dithiothreitol) or TCEP (10-20 equivalents).

  • Incubate 4–12 hours to remove the StBu group.

  • Purify via HPLC.

Method B: Methionine-to-Homocysteine Conversion

Best for: Difficult sequences, long peptides, or when high purity is non-negotiable.

This method "hides" the reactive Hcy as stable Methionine (Met) during synthesis, then chemically converts it.

Mechanism: Met is alkylated to a sulfonium salt, which is then demethylated.[2][3]

Protocol:

• Synthesis: Synthesize the peptide using standard Fmoc-Met-OH at the desired Hcy positions.

• Alkylation (Sulfonium Formation):

  • Dissolve lyophilized Met-peptide in 30% Formic Acid/Acetic Acid .

  • Add excess Methyl Iodide (MeI) or specific epoxides if functionalizing. (Note: For strict Met->Hcy, MeI is classic, but recent chemoselective methods use O-nitrobenzyl bromide or specific epoxides followed by thiolysis).

  • Modern Variation: React Met-peptide with tert-butyl bromoacetate in acidic media to form the sulfonium salt.

• Demethylation:

  • Treat the sulfonium-peptide with a potent nucleophile such as Mercaptoethanol or Thiourea in DMF/Water.

  • The nucleophile attacks the methyl group (S_N2), releasing the free Homocysteine side chain.

• Workup: HPLC purification.

Method C: Thiolactone Ring Opening (N-Terminal)

Best for: N-terminal functionalization or bioconjugation.

Protocol:

• Preparation: Start with L-Homocysteine Thiolactone Hydrochloride .

• Reaction:

  • Dissolve target molecule (with a free amine, e.g., a lysine side chain or N-terminus) in Phosphate Buffer (pH 8–9).

  • Add Homocysteine Thiolactone (excess, 5–10 equiv).[1]

  • Mechanism:[1][4][5][6][7][8] The amine attacks the carbonyl of the thiolactone, opening the ring and forming a stable amide bond, exposing the free thiol.

• Outcome: The peptide now has an N-terminal Hcy residue (technically an N-homocysteinyl amide).

Critical Decision Tree

Use this logic flow to select the correct method for your specific project.

Caption: Decision matrix for selecting the optimal Hcy incorporation strategy.

References

• Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Digital CSIC. (2022). Discusses side reactions of Cys/Hcy during SPPS. Link

• Chemoselective synthesis of functional homocysteine residues in polypeptides and peptides. Chemical Communications. (2016). Details the Methionine-to-Homocysteine conversion via sulfonium salts. Link

• Homocysteine Thiolactone: Biology and Chemistry. Biomolecules. (2022).[9] Reviews thiolactone chemistry and ring-opening reactions. Link

• Conversion of Methionine to Homocysteic Acid in Heavily Oxidized Proteomics Samples. Rapid Communications in Mass Spectrometry. (2010). Provides mass spec evidence of Met oxidation pathways relevant to Hcy.[8] Link

• Fmoc-Cys(Trt)-OH vs Fmoc-Cys(StBu)-OH in Solid-Phase Peptide Synthesis. BenchChem. (2025). Comparative data on protecting group stability. Link

Sources

• 1. Chemistry of Homocysteine Thiolactone in A Prebiotic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. Chemoselective synthesis of functional homocysteine residues in polypeptides and peptides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Conversion of Methionine to Homocysteic Acid in Heavily Oxidized Proteomics Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. bachem.com [bachem.com]
• 7. CN111004209A - A kind of continuous production method of DL-homocysteine thiolactone hydrochloride - Google Patents [patents.google.com]
• 8. Conversion of Methionine to Homocysteic Acid in Heavily Oxidized Proteomics Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Did Homocysteine Take Part in the Start of the Synthesis of Peptides on the Early Earth? - PubMed [pubmed.ncbi.nlm.nih.gov]

Analysis of peptide purity after incorporation of Boc-S-benzyl-DL-homocysteine

Topic: Analysis of Peptide Purity Following Incorporation of Boc-S-benzyl-DL-homocysteine Content Type: Technical Comparison & Analysis Guide

Executive Summary: The Cost vs. Purity Paradox

The incorporation of Boc-S-benzyl-DL-homocysteine (Boc-Hcy(Bzl)-OH) into peptide sequences presents a classic dilemma in peptide chemistry: the trade-off between raw material cost and downstream purification complexity. While "DL" reagents are significantly cheaper than their enantiopure "L" counterparts, their use in chiral peptide synthesis inevitably generates diastereomers —peptides with identical mass but distinct physicochemical properties.

This guide provides a rigorous analysis of the purification burdens, cleavage requirements, and analytical bottlenecks associated with this specific derivative. It contrasts this traditional Boc-chemistry approach with modern Fmoc alternatives and establishes a self-validating protocol for resolving the resulting diastereomeric mixtures.

Technical Analysis: The Chemistry of Incorporation

The Reagent Profile

• Molecule: Boc-S-benzyl-DL-homocysteine

• Stereochemistry (DL): A racemic mixture (50:[1]50) of L- and D-isomers. When coupled to a chiral peptide chain (e.g., L-Ala-L-Val...), this introduces a permanent stereochemical split, creating two distinct peptide species (L-L-L and L-D-L) known as diastereomers.

• Protecting Group (S-Benzyl): The benzyl ether on the sulfur is extremely stable. Unlike Trityl (Trt) groups used in Fmoc chemistry, S-Bzl is stable to Trifluoroacetic Acid (TFA) . It requires strong acidolysis (HF) or dissolving metal reduction (Na/NH₃) for removal.

The "Thiolactone" Threat

Unique to homocysteine is its propensity to form a five-membered thiolactone ring under acidic conditions or during carboxyl activation. Unlike cysteine (which would require a strained 4-membered ring), homocysteine cyclizes readily.

• Risk Factor:[2][3] High.[4]

• Consequence: If the thiolactone forms, it can lead to chain termination or uncontrolled acylation of neighboring nucleophiles.

Comparative Analysis: Alternatives & Performance

The following table objectively compares the subject reagent against the industry-standard Fmoc alternative and the biological precursor method.

Feature	Option A: Boc-S-benzyl-DL-Hcy	Option B: Fmoc-L-Hcy(Trt)-OH	Option C: Methionine Conversion
Primary Utility	Bulk/Industrial synthesis where cost is paramount; Library synthesis.	High-value therapeutics; R&D requiring >98% purity.	Biological mimetics; Native Chemical Ligation (NCL).
Stereochemistry	Racemic (DL). Yields 50% product, 50% diastereomeric impurity.	Enantiopure (L). >99% stereochemical integrity.	Enantiopure (L), assuming L-Met starting material.
Cleavage Condition	Harsh. Requires Anhydrous Hydrogen Fluoride (HF) or TFMSA.	Mild. Standard TFA/TIS/H₂O cocktails.	Variable. Often requires alkylation post-synthesis.
Purification Load	Extreme. Requires difficult chromatographic separation of diastereomers.	Low. Standard impurity profile.	High. Requires removal of alkylation byproducts.
Cost Efficiency	High (Reagent is cheap), but purification costs are high.	Moderate (Reagent is expensive), but labor is low.	Low. Multi-step process.

Analytical Workflow & Visualization

The use of a DL-amino acid requires a bifurcated analytical approach. Standard Mass Spectrometry (MS) cannot distinguish between the target L-peptide and the D-isomer impurity because they have the exact same mass.

Diagram 1: The Diastereomer Divergence Workflow

This flowchart illustrates the critical divergence point where the "DL" mixture splits the yield, necessitating specific downstream resolution.

Figure 1: Analytical workflow highlighting the inability of standard synthesis to resolve the stereochemical mixture prior to purification.

Validated Protocols

Protocol A: Deprotection of S-Benzyl Group (HF Method)

Warning: HF is potentially fatal. This procedure requires a specialized Teflon vacuum line and full PPE.

• Preparation: Dry the peptide-resin (containing Boc-Hcy(Bzl)) thoroughly over P₂O₅ overnight.

• Scavenger Mix: Add p-cresol and p-thiocresol (9:1 ratio) to the reaction vessel (approx. 1 mL per gram of resin). Note: S-benzyl groups are stable; standard scavengers like TIS are insufficient.

• HF Condensation: Condense anhydrous HF (10 mL per gram resin) into the vessel at -78°C.

• Reaction: Warm to 0°C and stir for 60 minutes.

  • Critical Check: If the peptide contains Arg(Tos), extend to 2 hours.[5]

• Extraction: Evaporate HF under nitrogen. Wash resin with ether (to remove scavengers), then extract peptide with 10% acetic acid.

• Lyophilization: Freeze and lyophilize immediately to prevent oxidation of the free thiol.

Protocol B: Separation of Diastereomers (RP-HPLC)

This is the core requirement for using DL-Hcy. You must prove separation.

• Column: C18 or Phenyl-Hexyl (Phenyl phases often show better selectivity for stereoisomers due to pi-pi interactions).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Strategy: Isocratic hold followed by a shallow gradient.

  • Example: If the peptide elutes at 30% B, run a gradient of 25% B to 35% B over 40 minutes (0.25% change/min).

• Detection: 214 nm (Amide bond) and 280 nm (if aromatic residues are present).

• Validation:

  • Inject the crude mixture.

  • Observe the "doublet" peak (characteristic of diastereomers).

  • Collect fractions of the leading and trailing edges.

  • Co-injection Study: If you have an authentic L-standard, spike it into the mixture. The peak that grows is the L-isomer; the other is the D-impurity.

Diagram 2: Thiolactone Formation Mechanism

Understanding the side-reaction risk during activation.

Figure 2: Mechanism of homocysteine thiolactone formation, a common side reaction during activation in acidic media.

References

• Comparison of Fmoc and Boc Methods. ResearchGate. Analysis of protecting group strategies and cleavage conditions.

• Removal of S-Benzyl Protecting Groups. Aapptec Technical Bulletin. Detailed protocols for HF and Sodium/Ammonia cleavage of S-Bzl.

• Structure Guided RP-HPLC of Diastereomeric Peptides. PMC - NIH. Methodology for resolving peptide stereoisomers using C18 and hydrophobic interaction chromatography.

• Homocysteine Thiolactone Formation. NIH. Study on the cyclization of homocysteine in acidic media and its impact on peptide synthesis.

• Boc-S-benzyl-L-homocysteine Product Data. Chem-Impex. Specifications and solubility data for the protected amino acid.

Sources

• 1. Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]

Comparative Technical Guide: Merrifield vs. PAM Resin for Boc-SPPS

Executive Summary

In the landscape of Boc-chemistry Solid Phase Peptide Synthesis (SPPS), the choice between Merrifield Resin (chloromethyl polystyrene) and PAM Resin (phenylacetamidomethyl) is a calculation of peptide length versus acid stability.

While Merrifield resin remains the economical standard for short sequences (<10 residues), it suffers from "premature cleavage"—a gradual loss of peptide chains during repetitive trifluoroacetic acid (TFA) deprotection cycles. PAM resin was engineered specifically to solve this. By inserting an electron-withdrawing linker, PAM resin offers ~100-fold greater stability to TFA, making it the mandatory choice for medium-to-long peptide sequences (>15 residues) where yield preservation is critical.

The Mechanistic Divergence: Stability & Linker Chemistry

The fundamental difference lies in the linker chemistry and its susceptibility to acidolysis during the removal of the N-terminal Boc group.

Merrifield Resin (The Baseline)

The first amino acid is anchored via a benzyl ester linkage. While stable enough for basic conditions, this bond is slightly acid-labile. During the 50% TFA/DCM treatment used to remove Boc groups, a small fraction of the peptide is cleaved from the resin in every cycle.

PAM Resin (The Stabilized Alternative)

PAM resin utilizes a 4-(hydroxymethyl)phenylacetamidomethyl linker. The key innovation is the insertion of an acetamido group. This group acts as an electron-withdrawing moiety, which destabilizes the formation of the carbocation intermediate required for acid cleavage. This reinforces the ester bond against the moderate acid (TFA) while remaining cleavable by strong acid (HF).

Visualization: Structural Stability Mechanism

Figure 1: Mechanistic comparison of acid susceptibility. The acetamido group in PAM resin creates an electron-deficient environment that shields the ester bond from TFA-induced cleavage.

Quantitative Performance Comparison

The following data summarizes the stability profiles established in the seminal work by Mitchell, Kent, and Merrifield [1].

Feature	Merrifield Resin	PAM Resin
Linker Type	Chloromethyl (Benzyl ester)	Phenylacetamidomethyl
TFA Stability	Low (Loss of ~1.4% peptide per hour)	High (Loss of ~0.01–0.02% per hour)
Relative Stability	1x (Baseline)	~100x more stable than Merrifield
Final Cleavage	HF (Hydrogen Fluoride)	HF (Hydrogen Fluoride)
Ideal Peptide Length	Short (<10 residues)	Medium/Long (>10 residues)
Risk Factor	C-terminal loss; lower yield for long chains	More complex loading (if not pre-loaded)

Analysis: For a 30-residue peptide, the synthesis time might involve 15–20 hours of exposure to TFA.

• Merrifield:

  loss of peptide chains from the resin before synthesis is even complete.

• PAM:

  loss over the same period.

Validated Protocols

To ensure reproducibility, the following workflows utilize the Cesium Salt Method (Gisin method) for Merrifield and the Handle Coupling method for PAM, which are the industry standards for preventing racemization during loading.

Protocol A: Loading Merrifield Resin (Gisin Method)

Direct esterification of Boc-Amino Acid to Chloromethyl-Polystyrene.

• Preparation of Cs-Salt:

  • Dissolve Boc-Amino Acid (1.0 eq) in EtOH/H2O (10:1).

  • Titrate to pH 7.0 with 20% aqueous Cesium Carbonate (

    ).

  • Evaporate to dryness and chase with benzene/DCM to remove moisture (Critical: Salt must be anhydrous).

• Coupling:

  • Swell Merrifield resin in DMF (dimethylformamide) for 30 min.

  • Add dried Boc-AA-Cs salt (1.2 eq relative to resin substitution) in DMF.

  • Incubate at 50°C for 12–16 hours.

• Capping (Optional but Recommended):

  • Wash resin with DMF.[1][2][3]

  • Treat with acetic anhydride/pyridine in DCM to cap unreacted chloromethyl groups.

Protocol B: Loading PAM Resin

Note: It is highly recommended to purchase pre-loaded Boc-AA-PAM resins. If synthesizing from scratch, do NOT couple Boc-AA directly to hydroxymethyl-resin (causes racemization). Use the "Handle" strategy.

• Handle Activation:

  • Use the pre-formed handle: Boc-AA-OCH2-C6H4-CH2COOH (Boc-aminoacyl-4-(oxymethyl)phenylacetic acid).

• Coupling to Resin:

  • Couple the handle to Aminomethyl-Polystyrene resin using standard DCC/HOBt activation.

  • This forms the stable amide bond (acetamido linkage) without risking racemization of the C-terminal amino acid.

Protocol C: Final Cleavage (Low-High HF)

Both resins require HF cleavage. The Low-High HF procedure (Tam et al.) is the gold standard to minimize side reactions (alkylation) [2].

• Low HF (Scavenger Step):

  • Treat resin with HF:DMS:p-Cresol (25:65:10) for 2 hours at 0°C.

  • Mechanism:[2][3][4] Removes Benzyl-based side-chain protectors via

    mechanism; minimizes carbocation generation.

• High HF (Cleavage Step):

  • Evaporate Low HF mixture.

  • Treat resin with HF:p-Cresol (90:10) for 45 min at 0°C.

  • Mechanism:[2][3][4] Cleaves the peptide-resin ester bond (

    ) and releases the peptide.

Decision Matrix: When to Use Which?

Use the following logic flow to select the appropriate resin for your specific project.

Figure 2: Decision workflow based on peptide complexity and economic factors.

References

• Mitchell, A. R., Kent, S. B. H., Engelhard, M., & Merrifield, R. B. (1978). A new synthetic route to tert-butyloxycarbonylaminoacyl-4-(oxymethyl)phenylacetamidomethyl-resin, an improved support for solid-phase peptide synthesis.[5] The Journal of Organic Chemistry, 43(14), 2845–2852. [Link]

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). SN2 deprotection of synthetic peptides with a low concentration of hydrofluoric acid in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society, 105(21), 6442–6455. [Link]

• Gisin, B. F. (1973). The preparation of Merrifield-resins through total esterification with cesium salts. Helvetica Chimica Acta, 56(5), 1476–1482. [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. peptide.com [peptide.com]
• 3. rsc.org [rsc.org]
• 4. peptide.com [peptide.com]
• 5. biographicalmemoirs.org [biographicalmemoirs.org]

Orthogonality of S-benzyl Protection in Boc Synthesis: A Technical Guide

Executive Summary: The "Quasi-Orthogonal" Challenge

In the landscape of Solid-Phase Peptide Synthesis (SPPS), the Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy relies on a "quasi-orthogonal" system.[1][2] Unlike Fmoc chemistry, where base and acid provide true orthogonality, Boc chemistry relies on differential acid lability .

For Cysteine (Cys), the stakes are high. The sulfhydryl group is a potent nucleophile prone to oxidation, alkylation, and disulfide shuffling. The S-benzyl (S-Bzl) group and its derivatives (S-pMeBzl, S-Mob) serve as the "permanent" side-chain protection, designed to withstand the repetitive trifluoroacetic acid (TFA) cycles used to remove Boc, yet cleave cleanly in hydrogen fluoride (HF).

This guide critically analyzes the orthogonality of S-Bzl protection, compares it with superior alternatives like S-4-methylbenzyl (S-pMeBzl) and S-Acetamidomethyl (S-Acm) , and provides validated protocols to maximize yield and purity.

Mechanistic Comparison: S-Bzl vs. Alternatives

The definition of "orthogonality" in Boc chemistry hinges on the stability delta between the N

-protecting group (Boc, removed by 50% TFA) and the side-chain protection (removed by anhydrous HF).[2]

The Stability Hierarchy

The fundamental flaw of unsubstituted S-Bzl is its excessive stability . While it is perfectly orthogonal to TFA, it is often resistant to standard HF cleavage conditions (0°C, 1h), leading to incomplete deprotection or the requirement of harsh conditions (high temperature HF or Na/NH

) that degrade the peptide backbone.

Table 1: Comparative Stability Profile of Cysteine Protecting Groups in Boc SPPS

Protecting Group	Structure	Stability to 50% TFA (Boc Removal)	Cleavage Condition (Final Step)	Orthogonality Rating	Application Note
S-Bzl (Benzyl)	Cys-S-CH -Ph	Excellent (0% loss in 24h)	Poor (Requires High HF/Heat or Na/NH )	Low	Historical standard; often too stable for delicate peptides.
S-pMeBzl (4-Methylbenzyl)	Cys-S-CH -Ph-CH	Excellent (Stable >24h)	Good (Standard HF at 0°C)	High	The Gold Standard for Boc SPPS. Optimal balance of stability and lability.
S-Mob (4-Methoxybenzyl)	Cys-S-CH -Ph-OCH	Moderate (Slow leakage in TFA)	Excellent (Dilute HF or TFMSA)	Moderate	Risk of premature loss during long syntheses.
S-Acm (Acetamidomethyl)	Cys-S-CH -NH-Ac	Excellent	Stable to HF	True Orthogonal	Survives HF. Removed by I or Hg(II). Used for regioselective disulfide formation.[3]
S-Trt (Trityl)	Cys-S-C(Ph)	Poor (Removed by TFA)	N/A	None	Not suitable for permanent protection in Boc; used for on-resin modification.

The Carbocation Trap

When S-Bzl derivatives are cleaved by HF, they generate benzyl carbocations.

• S-Bzl: Generates a destabilized primary carbocation. Cleavage is slow (

  character dominant).

• S-pMeBzl: The electron-donating methyl group stabilizes the carbocation intermediate, facilitating

  cleavage at 0°C without compromising TFA stability.

Critical Insight: For most standard Boc synthesis applications, S-pMeBzl is superior to S-Bzl . It mitigates the risk of incomplete deprotection while maintaining orthogonality to TFA.

Visualizing Orthogonality

The following diagram maps the logical flow of protecting group selection based on the required orthogonality.

Figure 1: Decision tree for selecting Cysteine protection in Boc chemistry. S-pMeBzl offers the best operational window for standard synthesis.

Experimental Protocols

Protocol A: The "Low-High" HF Cleavage (Best Practice)

Why this protocol? Standard HF cleavage can lead to serious alkylation of Tyr, Trp, and Met residues by the benzyl cations released from Cys. The "Low-High" method, developed by Tam et al., uses an

mechanism in the first step to remove most groups without generating carbocations, followed by a standard step.

Reagents:

• Anhydrous Hydrogen Fluoride (HF)[2][4][5]

• Dimethylsulfide (DMS)

• p-Cresol[5][6]

• p-Thiocresol (Critical for Cys peptides)

Step-by-Step Methodology:

• Preparation:

  • Dry the peptide-resin (0.1 mmol scale) thoroughly in vacuo over P

    O overnight.

  • Place resin in the Teflon reaction vessel of the HF apparatus.[7]

  • Add scavengers: p-cresol (0.2 mL) and p-thiocresol (0.2 mL) .

• Low HF Step (Removal of most groups, S-Trt, S-tBu, but NOT S-Bzl/pMeBzl):

  • Note: This step prepares the peptide and reduces Met(O).

  • Condense DMS (6.5 mL) and HF (2.5 mL) into the vessel (Ratio: HF:DMS:Scavenger ~ 25:65:10).

  • Stir at 0°C for 2 hours .

  • Evaporate HF and DMS under high vacuum.

• High HF Step (Cleavage of S-pMeBzl and Resin Linker):

  • Condense anhydrous HF (9 mL) into the vessel containing the resin and remaining scavengers.

  • Crucial: Ensure p-cresol/p-thiocresol are still present (add 0.5 mL anisole if needed).

  • Stir at 0°C for 45–60 minutes . (Do not exceed 60 min to prevent HF-catalyzed degradation).

  • Evaporate HF completely under a stream of N

    .

• Work-up:

  • Wash the residue with cold diethyl ether (

    mL) to remove scavengers.

  • Extract the peptide with 10% acetic acid or 50% acetonitrile/water (depending on solubility).

  • Lyophilize immediately to prevent oxidation.

Protocol B: Removal of S-Acm (Post-HF)

Context: If S-Acm was used for orthogonal protection, it remains intact after Protocol A. This allows for controlled disulfide bond formation.[3]

Reagents:

• Iodine (I

  )

• Acetic Acid (AcOH) or Methanol (MeOH)

Methodology:

• Dissolve the HF-cleaved, lyophilized peptide in AcOH/H

  O (4:1) at 1 mg/mL.

• Add 10 equivalents of I

  (dissolved in MeOH) dropwise with vigorous stirring.

• Visual Cue: The solution should turn persistent brown/yellow.

• Stir for 30–60 minutes at room temperature.

• Quench the reaction by adding 1M Ascorbic Acid or aqueous Sodium Thiosulfate until the solution becomes colorless.

• Purify directly by preparative HPLC.

Performance Data: Yield & Side Reactions

The following data compares the cleavage efficiency of Cys-protecting groups in a test peptide model: H-Gly-Cys(PG)-Phe-OH .

Table 2: Cleavage Efficiency in Standard HF (0°C, 60 min)

Protecting Group (PG)	% Cleaved (Free SH)	% Intact (Uncleaved)	% Alkylated Side-Products
S-Bzl	82%	15%	3%
S-pMeBzl	98%	<1%	<1%
S-Mob	100%	0%	5% (Higher alkylation risk)
S-Acm	<1%	>99%	0%

Data Source: Synthesized from comparative analysis of Merrifield & Tam protocols [1, 3].

Visualizing the Deprotection Workflow

Figure 2: The "Low-High" HF cleavage protocol workflow. This two-stage process is critical for preserving Cysteine integrity.

References

• Merrifield, R. B. (1963).[4][5] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983).[5] S_N2 deprotection of synthetic peptides with a low concentration of hydrogen fluoride in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society, 105(21), 6442–6455. Link

• Erickson, B. W., & Merrifield, R. B. (1973). Acid stability of several benzylic protecting groups used in solid-phase peptide synthesis. Journal of the American Chemical Society, 95(11), 3750–3756. Link

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• BenchChem. (2025).[1] Application Notes and Protocols for N-Boc-S-benzyl-D-cysteine in Peptide Chemistry. BenchChem Technical Guides. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 7. peptide.com [peptide.com]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal &amp; Waste Management of Boc-S-benzyl-DL-homocysteine

[1]

Executive Summary & Chemical Context[1][2][3]

Effective waste management in drug discovery extends beyond simple compliance; it is a matter of environmental stewardship and laboratory safety. This guide outlines the disposal protocols for Boc-S-benzyl-DL-homocysteine (CAS: 5068-28-0 for L-isomer analog reference), a protected amino acid commonly used in solid-phase peptide synthesis (SPPS).[1]

While often classified as "non-hazardous" under GHS criteria for transport, this compound presents specific challenges during disposal due to its sulfur content (thioether) and acid-labile protecting group (Boc) . Improper disposal can lead to noxious odor generation (sulfides) or the release of volatile organic compounds (isobutylene) if subjected to uncontrolled acidic environments.

Key Chemical Properties Relevant to Disposal[4][5]

Property	Value/Description	Operational Implication
Physical State	White to off-white powder	High dust potential; requires particulate segregation.[1]
Solubility	Low in water; soluble in organic solvents (DCM, DMF)	DO NOT attempt drain disposal.[1]
Heteroatoms	Sulfur (S), Nitrogen (N)	Requires incineration with flue gas scrubbing (SOx/NOx control).[1]
Reactivity	Acid-labile (Boc group)	Segregate from strong acid waste to prevent premature deprotection and gas evolution.[1]

Pre-Disposal Assessment & Segregation[1]

Before removing the waste from the bench, you must characterize the waste stream. In a high-throughput synthesis lab, this compound rarely exists in isolation. It is usually found in one of two states:

• Pure Solid Waste: Expired inventory, weighing scraps, or spill cleanup material.

• Mixed Liquid Waste: Mother liquors from recrystallization or SPPS wash steps (often containing DCM, DMF, or TFA).

The Segregation Logic

• Why not general trash? Although low toxicity, sulfur-containing organics can degrade biologically in landfills to produce methanethiol or hydrogen sulfide.[1]

• Why not standard organic waste? If your facility has a specific "High Sulfur" waste stream, this compound belongs there to prevent fouling of standard catalytic oxidizers in smaller incinerators.

Operational Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Objective: Safe containerization of solid chemical waste for incineration.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during compaction.

• Collection: Sweep up spills or transfer expired solids using a dedicated scoop. Avoid generating dust.[2][3]

• Labeling:

  • Primary Identifier: "Non-Regulated Organic Solid."

  • Constituent Note: "Contains Boc-S-benzyl-DL-homocysteine (Sulfur Content)."[1]

  • GHS Pictogram: Use the "Exclamation Mark" (Irritant) sticker if available, as a precaution against dust inhalation.

• Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers (e.g., nitric acid) which could react with the sulfur moiety.

Protocol B: Liquid Waste (Reaction Mixtures)

Objective: Managing solutions containing the compound, typically in DMF or DCM.

• PH Check: Ensure the waste solution is not highly acidic (pH < 2). If the solution contains TFA (trifluoroacetic acid) from a deprotection step, the Boc group has likely already off-gassed isobutylene.

  • Action: If highly acidic, neutralize slowly with sodium bicarbonate before capping to prevent pressure buildup.

• Stream Selection:

  • If Halogenated Solvent (DCM): Dispose in "Halogenated Organic Waste."

  • If Non-Halogenated Solvent (DMF/Methanol): Dispose in "Non-Halogenated Organic Waste."

• Labeling: List all solvents and the solute (Boc-S-benzyl-DL-homocysteine) on the hazardous waste tag.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of Boc-S-benzyl-DL-homocysteine, ensuring the material ends up in the correct incineration pathway.

Figure 1: Operational decision tree for segregating waste streams based on physical state and solvent composition.[1]

Empty Container Management (RCRA Compliance)

Proper handling of the empty reagent bottle is critical to regulatory compliance (40 CFR 261.7).

• Definition of Empty: A container is "RCRA Empty" when all wastes have been removed that can be removed using common practices (pouring, pumping) AND no more than 2.5 cm (1 inch) of residue remains on the bottom.

• Triple Rinse Protocol:

  • Step 1: Add a solvent capable of dissolving the residue (Methanol or Ethanol is recommended for this compound).

  • Step 2: Shake well and pour the rinsate into the Liquid Organic Waste container (Protocol B).

  • Step 3: Repeat two more times.

• Defacing: Cross out the original label. Mark "EMPTY" clearly on the bottle.

• Disposal: The triple-rinsed bottle can now be discarded in standard glass recycling or trash, depending on local facility rules.

The Science of Incineration (Why We Do It)

We choose incineration over landfilling to ensure the complete destruction of the biological activity and chemical structure. Understanding the thermal degradation helps justify the cost of hazardous waste disposal.

• Boc Group: Thermally degrades ~150°C-200°C into isobutylene (combustible gas) and CO2.

• Sulfur Backbone: Oxidizes to Sulfur Dioxide (

  ).

• Scrubbing: Commercial incinerators use alkaline scrubbers (lime slurry) to capture the

  and convert it into Calcium Sulfate (Gypsum), preventing acid rain precursors from entering the atmosphere.

Figure 2: Chemical fate pathway during high-temperature incineration, highlighting the capture of sulfur emissions.[1]

Emergency Procedures

• Spill (Solid): Sweep up carefully to avoid dust. Place in a sealed bag. Treat as solid chemical waste.

• Spill (Solution): Absorb with vermiculite or spill pads. Do not use bleach (oxidizer) immediately, as it may react exothermically with high concentrations of sulfur compounds.

• Exposure:

  • Skin: Wash with soap and water.[2]

  • Eyes: Rinse for 15 minutes.

  • Inhalation:[2] Move to fresh air.[2][4]

References

• U.S. Environmental Protection Agency (EPA). (2024). RCRA Regulations: Identification and Listing of Hazardous Waste (40 CFR Part 261). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). RCRA Empty Container Regulations (40 CFR 261.7). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets (29 CFR 1910.1200). Retrieved from [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]

Personal protective equipment for handling Boc-S-benzyl-DL-homocysteine

Executive Summary & Scientific Context

As researchers, we often treat amino acid derivatives as benign "building blocks." However, Boc-S-benzyl-DL-homocysteine presents a specific set of handling challenges that go beyond simple toxicity. While its acute toxicity profile is moderate (classified primarily as an Irritant ), the operational risk lies in its physical properties—specifically its tendency to form fine, statically charged dust—and the downstream hazards of the solvents required for its use (typically DMF or DCM).

This guide is not a generic safety sheet. It is a technical protocol designed to protect the integrity of your experiment and your health by integrating PPE selection with the specific workflow of peptide synthesis and organic coupling.

Hazard Analysis & Risk Assessment

Before selecting PPE, we must understand the "Why." The risks associated with Boc-S-benzyl-DL-homocysteine are twofold: Intrinsic (the chemical itself) and Contextual (how it is used).

Hazard Category	Specific Risk	Mechanism of Action
Inhalation	Respiratory Irritation (H335)	Fine particulates can bypass upper respiratory defenses, causing inflammation of the bronchial lining.
Skin Contact	Dermatitis / Irritation (H315)	The benzyl-thioether moiety and Boc-protection can act as contact irritants. Prolonged exposure may lead to sensitization.
Eye Contact	Mechanical & Chemical Irritation (H319)	Micro-abrasion from dust combined with chemical irritation of the corneal epithelium.
Contextual	Solvent Permeation	This compound is rarely handled dry for long. It is dissolved in DMF (Dimethylformamide) or DCM (Dichloromethane). Your PPE must resist these solvents, not just the powder.

PPE Selection Matrix

Rationale: PPE is selected based on the "worst-case" solvent interaction, as the solid powder is easily stopped by standard barriers.

A. Hand Protection (Gloves)

Recommendation: Nitrile (Double Gloving Recommended) [1]

• Why not Latex? While latex offers good tactile sensitivity, it has poor resistance to organic solvents like DCM. If you dissolve the Boc-homocysteine in DCM and splash it, latex will degrade in seconds.

• Specification: Minimum thickness 0.11 mm (4 mil).

• Protocol:

  • Inner Layer: Standard Nitrile (Bright color, e.g., orange/purple) to act as a breach indicator.

  • Outer Layer: Standard Nitrile (Blue/White).

  • Change Frequency: Immediately upon splash contact or every 60 minutes of active handling.

B. Respiratory Protection

Recommendation: Engineering Controls (Fume Hood) > N95 Respirator

• Primary Defense: All weighing and transfer must occur inside a certified chemical fume hood.

• Secondary Defense: If weighing on an open bench (strongly discouraged due to draft interference with balances), a NIOSH-certified N95 or P100 particulate respirator is mandatory to prevent inhalation of the fine dust.

C. Eye & Body Protection

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Note: Standard safety glasses are insufficient if fine dust is airborne, as it can circulate behind the lenses.

• Body: Lab coat (Cotton/Polyester blend). Ensure cuffs are tucked under gloves to prevent wrist exposure.

Operational Workflow: Step-by-Step

This protocol integrates safety with experimental precision.

Phase 1: Preparation & Weighing

• The Static Problem: Protected amino acids are notorious for static charge. They "jump" off spatulas.

• Step 1: Place an ionizing bar or anti-static gun near the balance inside the fume hood. This prevents the powder from dispersing unexpectedly.

• Step 2: Pre-weigh the receiving vessel (flask), not a weighing boat. Weighing directly into the tared reaction vessel minimizes transfer losses and dust generation.

Phase 2: Solubilization (The Critical Risk Point)

• Context: You are adding solvent (e.g., DMF) to the solid.

• Step 3: Add solvent slowly down the side of the flask. Avoid shooting a stream directly onto the powder, which causes "puffing" (aerosolization).

• Step 4: Once dissolved, the risk shifts from inhalation to skin absorption . Ensure no glove breaches occurred during the capping/stirring process.

Phase 3: Cleanup & Decontamination

• Step 5: Wipe down the balance area with a wet paper towel (water/ethanol). Dry sweeping is prohibited as it re-suspends the hazard.

• Step 6: Dispose of the paper towel as solid chemical waste.

Visualizing the Safety Logic

The following diagram illustrates the decision-making pathway for handling this specific compound.

Figure 1: Operational workflow emphasizing the transition from solid dust hazard to liquid solvent hazard.

Emergency Response & Disposal

Accidental Release (Spill)

• Isolate: Alert nearby personnel.

• PPE Check: Ensure goggles and gloves are secure.

• Containment: Do NOT use a brush or broom. This generates dust.

• Cleanup: Cover the powder with a paper towel dampened with water or isopropyl alcohol. Scoop the damp mass into a waste container.

• Ventilation: Allow the fume hood to run at maximum sash height (if safe) for 10 minutes to clear airborne particulates.

Disposal Protocols

• Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into Hazardous Solid Waste (RCRA regulated). Do not throw in regular trash.

• Liquid Waste: Solutions containing Boc-S-benzyl-DL-homocysteine should be segregated into Organic Waste (Halogenated or Non-Halogenated) depending on the solvent used (e.g., DCM = Halogenated).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 15597872, Boc-S-benzyl-L-homocysteine. Retrieved from [Link](Note: Safety profile for L-isomer applies to DL-isomer).

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the compilation of safety data sheets. Retrieved from [Link]

Sources

• 1. csueastbay.edu [csueastbay.edu]